4(5)-(2,6-Dimethylbenzyl)imidazole

• CAS: 78892-44-1

Core Science & Biosynthesis

MPV-207 4(5)-(2,6-Dimethylbenzyl)imidazole receptor binding affinity profile

Title: MPV-207 [4(5)-(2,6-Dimethylbenzyl)imidazole]: An In-Depth Technical Guide on Receptor Binding Affinity and Pharmacodynamics

Executive Summary

MPV-207, chemically designated as [1], is a synthetic arylalkyl imidazole derivative that functions as a potent, centrally acting α2​ -adrenoceptor agonist[2]. Originally developed during the systematic exploration of hypotensive and bradycardic agents, MPV-207 serves as a critical pharmacological tool for understanding receptor-ligand interactions at the α2​ binding site[3]. This whitepaper provides a comprehensive analysis of its receptor binding affinity, structure-activity relationship (SAR), and the self-validating experimental protocols required to quantify its pharmacodynamic profile.

Chemical Profile and Structure-Activity Relationship (SAR)

Unlike typical α2​ -adrenergic agonists such as clonidine, the imidazole portion of MPV-207 is a weak base[4]. This unique physicochemical property alters its lipophilicity and blood-brain barrier permeability, directly influencing its central sympathoinhibitory effects.

The receptor binding affinity of the MPV series is strictly dictated by the length of the alkyl bridge connecting the phenyl and imidazole moieties[2]:

• Methylene Bridge (MPV-207): The single carbon bridge provides the optimal steric conformation for the α2​ -adrenoceptor orthosteric pocket, rendering it equipotent to clonidine in inducing vasoconstriction and inhibiting tachycardia[3].

• Ethano Bridge (MPV-295): Extending the bridge by one carbon shifts the profile toward peripheral α2​ -adrenoceptor selectivity, reducing central hypotensive efficacy[2].

• Propano Bridge (MPV-304): Further extension drastically reduces α2​ activity, yielding only weak vasopressor responses[3].

Receptor Binding Affinity Profile

MPV-207 exhibits high affinity for α2​ -adrenoceptors. In comparative radioligand binding assays, medetomidine—a closely related α -methyl derivative—demonstrates a Ki​ of 1.08 nM for α2​ -adrenoceptors[5]. While medetomidine is overall more potent than MPV-207[6], MPV-207 maintains an affinity profile virtually identical to clonidine ( Ki​≈3.20 nM)[5].

The peripheral postsynaptic actions of MPV-207 are effectively attenuated by both prazosin (an α1​ antagonist) and yohimbine (a preferential α2​ antagonist)[3]. This dual antagonism at high concentrations suggests that while MPV-207 is highly selective for α2​ receptors at low doses, it exhibits crossover affinity to α1​ -adrenoceptors as concentrations escalate[2].

Mechanistic Causality: Signal Transduction Pathways

The bradycardic and hypotensive effects of MPV-207 are not merely correlative; they are driven by a specific Gi/o​ -coupled signal transduction cascade. Upon binding to the central α2​ -adrenoceptors (predominantly in the locus coeruleus and nucleus tractus solitarii), MPV-207 triggers a conformational change that activates the inhibitory G-protein ( Gi/o​ ). This inhibits adenylyl cyclase, drastically reducing intracellular cAMP levels. The subsequent drop in Protein Kinase A (PKA) activity modulates ion channels—specifically, it increases K+ efflux and decreases Ca2+ influx. This hyperpolarizes the presynaptic neuron, effectively halting the exocytosis of norepinephrine[2],[5].

MPV-207 α2-Adrenoceptor Gi/o-Coupled Signal Transduction Pathway

Experimental Protocols: Validating Receptor Binding

To accurately quantify the binding affinity ( Ki​ ) of MPV-207, a self-validating radioligand displacement assay must be employed. The following protocol ensures data integrity by controlling for non-specific binding and receptor degradation.

Step 1: Tissue Preparation

• Action: Isolate rat brain cortex and homogenize in 50 mM Tris-HCl buffer (pH 7.4 at 4°C). Centrifuge at 40,000 × g for 15 minutes, discard the supernatant, and resuspend the pellet.

• Causality: The cortex provides a high-density source of α2​ -adrenoceptors. Tris-HCl maintains physiological pH, while the strict 4°C environment prevents proteolytic degradation of the GPCRs.

• Validation: Perform a Bradford protein assay to standardize the membrane suspension to exactly 0.5 mg protein/mL, ensuring uniform receptor density across all assay tubes.

Step 2: Radioligand Incubation

• Action: Incubate the membrane suspension with 1 nM of [3H] -clonidine (or [3H] -RX821002 for pure antagonist displacement) and varying concentrations of MPV-207 ( 10−10 to 10−4 M) for 30 minutes at 25°C.

• Causality: A 25°C incubation allows the binding kinetics to reach equilibrium without triggering the rapid receptor internalization seen at 37°C.

• Validation: Include a critical control tube containing 10μM unlabeled phentolamine. This saturates all specific α -receptors, allowing the quantification of Non-Specific Binding (NSB). Specific binding is calculated as Total Binding minus NSB.

Step 3: Rapid Filtration

• Action: Terminate the reaction via rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI).

• Causality: PEI introduces a positive charge that neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the radioligand to the filter itself. Rapid filtration instantly separates the bound ligand from the free ligand, preventing complex dissociation.

Step 4: Scintillation Counting & Data Analysis

• Action: Wash the filters three times with 5 mL of ice-cold Tris-HCl buffer, immerse in scintillation cocktail, and quantify beta emissions using a liquid scintillation counter.

• Causality: Ice-cold washes remove residual unbound ligand without providing the thermal energy required to disrupt the established receptor-ligand complexes.

• Validation: Calculate the IC50​ using non-linear regression. Convert this to the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) . This mathematical correction accounts for the radioligand's concentration and affinity, ensuring the final value is an intrinsic property of MPV-207.

Self-Validating Radioligand Binding Assay Workflow for MPV-207

Quantitative Data Presentation

The following table synthesizes the structure-activity relationship and binding affinities of the MPV series compared to industry standards.

Compound	Structural Bridge	Receptor Target	Binding Affinity ( Ki​ approx.)	Primary in vivo Effect
Clonidine	Imidazoline	α2​ / I1​	~3.20 nM	Central Hypotension, Bradycardia
MPV-207	Methylene (-CH2-)	α2​	Equipotent to Clonidine	Central Hypotension, Bradycardia
MPV-295	Ethano (-CH2-CH2-)	Peripheral α2​	Moderate	Vasopressor (Peripheral)
MPV-304	Propano (-CH2-CH2-CH2-)	α2​	Low	Weak Vasoconstriction
Medetomidine	α -methyl derivative	α2​	~1.08 nM	Profound Sedation, Analgesia

(Data synthesized from comparative pharmacological evaluations[2],[3],[5].)

Conclusion

MPV-207 remains a structurally fascinating compound. By utilizing a methylene bridge and a weakly basic imidazole ring, it achieves a highly specific conformational fit within the α2​ -adrenoceptor pocket[4]. Its equipotency to clonidine validates its efficacy, while its structural deviations provided the foundational SAR knowledge required to develop next-generation ultra-potent sedatives like medetomidine[6].

References

• Peripheral cardiovascular alpha- and beta-adrenergic effects of some hypotensive and bradycardic arylalkyl imidazole derivatives in the rat - PubMed Source: nih.gov URL:[Link]

• Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors - PubMed Source: nih.gov URL:[Link]

• 4(5)-(2,6-Dimethylbenzyl)imidazole | C12H14N2 | CID 133137 - PubChem Source: nih.gov URL:[Link]

• Classics in Chemical Neuroscience: Medetomidine | Request PDF - ResearchGate Source: researchgate.net URL:[Link]

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• 6. Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Preclinical Pharmacokinetic Characterization of Novel Imidazole Derivatives: A Case Study Framework for 4(5)-(2,6-Dimethylbenzyl)imidazole

Disclaimer: As of the latest literature review, no specific pharmacokinetic data for 4(5)-(2,6-Dimethylbenzyl)imidazole in mammalian models has been published. This guide, therefore, provides a comprehensive framework based on established principles and data from structurally related imidazole and benzimidazole derivatives, designed to instruct researchers on how to conduct such an investigation.

Executive Summary: The Imperative for Pharmacokinetic Profiling

The imidazole moiety is a cornerstone of medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] However, the journey from a promising lead compound to a viable drug candidate is contingent upon a thorough understanding of its pharmacokinetic (PK) profile—what the body does to the drug. For a novel compound such as 4(5)-(2,6-Dimethylbenzyl)imidazole, elucidating its Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a critical, non-negotiable step in early-stage drug development.[3] This guide outlines the strategic approach and detailed methodologies required to build a comprehensive PK profile for this class of molecules, enabling informed decisions and mitigating the risk of late-stage clinical failures.

Strategic Overview: Designing a Preclinical PK Program

The preclinical PK program for a novel imidazole derivative should be a multi-tiered, hypothesis-driven process. The goal is not merely data collection but the generation of an integrated dataset that predicts the compound's behavior in humans. Benzimidazole derivatives, a related class of heterocyclic compounds, are often characterized by complex, multicompartment pharmacokinetic models, significant first-pass metabolism in the liver, and variable oral bioavailability ranging from as low as 2% to 60%.[4][5] This precedent informs our strategic approach, emphasizing early metabolic stability assessment and careful dose selection.

The overall workflow is designed to move from high-throughput in vitro assays to more complex in vivo studies in relevant mammalian models.

Caption: High-level workflow for preclinical pharmacokinetic characterization.

Absorption: Will the Compound Reach the Target?

Absorption dictates the amount of drug that enters systemic circulation. For orally administered drugs, this involves overcoming barriers of solubility and membrane permeability.

Causality Behind Experimental Choices

• Aqueous Solubility: Poor solubility is a primary reason for poor oral absorption. We assess this first to determine if formulation strategies (e.g., using co-solvents, cyclodextrins) will be necessary for in vivo studies.

• Cell Permeability (Caco-2 Assay): The Caco-2 cell line, derived from human colorectal adenocarcinoma, forms a monolayer of polarized enterocytes that serves as a robust in vitro model of the human intestinal barrier. Measuring the bidirectional transport of the compound across this monolayer allows us to classify its permeability and identify if it is a substrate for efflux transporters like P-glycoprotein (P-gp), which actively pump drugs out of cells, limiting absorption.

Experimental Protocol: Caco-2 Bidirectional Permeability Assay

• Cell Culture: Seed Caco-2 cells onto Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a tight monolayer.

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) to confirm monolayer confluence and integrity. A TEER value >200 Ω·cm² is typically required.

• Transport Experiment:

  • Prepare a dosing solution of 4(5)-(2,6-Dimethylbenzyl)imidazole (e.g., 10 µM) in a transport buffer (e.g., Hanks' Balanced Salt Solution).

  • For Apical-to-Basolateral (A→B) transport, add the dosing solution to the apical (donor) side and fresh buffer to the basolateral (receiver) side.

  • For Basolateral-to-Apical (B→A) transport, add the dosing solution to the basolateral side and fresh buffer to the apical side.

• Sampling: Incubate at 37°C. At specified time points (e.g., 30, 60, 90, 120 minutes), take an aliquot from the receiver compartment and replace it with fresh buffer.

• Quantification: Analyze the concentration of the compound in all samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions. An efflux ratio (Papp B→A / Papp A→B) greater than 2 suggests the compound is a substrate for active efflux.

Distribution: Where Does the Compound Go?

Distribution describes the reversible transfer of a drug from the bloodstream into various tissues. It is governed by factors like plasma protein binding (PPB), tissue permeability, and blood flow.

Causality Behind Experimental Choices

• Plasma Protein Binding (PPB): Only the unbound (free) fraction of a drug is available to interact with its target and to be metabolized or excreted. High PPB can limit drug efficacy and reduce its clearance. We use rapid equilibrium dialysis (RED) as it is a reliable and high-throughput method to determine the unbound fraction.

Experimental Protocol: Rapid Equilibrium Dialysis (RED) for PPB

• Device Preparation: Prepare the RED device, which consists of a Teflon base plate and disposable dialysis inserts, each with two chambers separated by a semipermeable dialysis membrane (8 kDa MWCO).

• Sample Addition: Add plasma (from the species to be used in in vivo studies, e.g., rat, mouse, human) spiked with 4(5)-(2,6-Dimethylbenzyl)imidazole (e.g., 1 µM) to one chamber. Add phosphate-buffered saline (PBS) to the other chamber.

• Equilibration: Seal the plate and incubate on an orbital shaker at 37°C for 4-6 hours to allow the free drug to reach equilibrium across the membrane.

• Sampling & Analysis: After incubation, take equal aliquots from both the plasma and buffer chambers.

• Quantification: Determine the concentration of the compound in both aliquots by LC-MS/MS. To avoid analytical artifacts, the plasma sample is often matched with an equal volume of blank buffer, and the buffer sample with an equal volume of blank plasma, before protein precipitation.

• Calculation:

  • Fraction unbound (fu) = (Concentration in Buffer Chamber) / (Concentration in Plasma Chamber)

  • Percent Bound = (1 - fu) * 100

Metabolism: How is the Compound Modified?

Metabolism, or biotransformation, is the process by which the body chemically modifies a drug, typically in the liver. This process can inactivate a drug, but it can also produce active or even toxic metabolites.[5] For imidazole-containing compounds, metabolism can be a key determinant of their half-life and potential for drug-drug interactions.

Causality Behind Experimental Choices

• Liver Microsomal Stability: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Cytochrome P450 (CYP450) enzymes, the primary drivers of Phase I metabolism. This assay provides a rapid assessment of the compound's intrinsic clearance by these enzymes.

• Hepatocyte Stability: Using intact liver cells (hepatocytes) provides a more complete picture, incorporating both Phase I and Phase II (conjugation) metabolic pathways, as well as the influence of cellular uptake and transport processes.

• Metabolite Identification: Identifying the structure of major metabolites is crucial. This helps to understand clearance pathways and to assess whether any metabolites are unique to humans or are disproportionately formed in humans compared to preclinical safety species, which would require further toxicological evaluation.[6]

Predicted Metabolic Pathways

Based on the structure of 4(5)-(2,6-Dimethylbenzyl)imidazole and known metabolic pathways for related molecules,[7][8] we can predict several potential biotransformation routes:

• Oxidation of the Dimethylbenzyl Moiety: Hydroxylation of one or both methyl groups to form alcohol metabolites, which can be further oxidized to carboxylic acids.[8]

• Aromatic Hydroxylation: Oxidation at an open position on the benzyl ring.

• Imidazole Ring Oxidation: Formation of an N-oxide or hydroxylation of the imidazole ring itself.

• Conjugation (Phase II): Glucuronidation or sulfation of any hydroxylated metabolites.[7]

Caption: Predicted metabolic pathways for 4(5)-(2,6-Dimethylbenzyl)imidazole.

Excretion: How is the Compound Eliminated?

Excretion is the final removal of the drug and its metabolites from the body, primarily via urine and feces. A mass balance study, typically using a radiolabeled version of the compound, provides definitive information on the routes and rates of excretion.

Integrated In Vivo Pharmacokinetic Study

After gathering in vitro data, a full in vivo PK study in a rodent model (typically Sprague-Dawley rats) is performed to determine key parameters.

Experimental Protocol: Rat Pharmacokinetic Study

• Animal Model: Use cannulated male Sprague-Dawley rats (n=3-5 per group) to allow for serial blood sampling from a single animal.

• Dosing:

  • Intravenous (IV) Group: Administer a single bolus dose (e.g., 1-2 mg/kg) via the tail vein. This group serves as the reference to determine absolute bioavailability.

  • Oral (PO) Group: Administer a single oral gavage dose (e.g., 5-10 mg/kg). The dose is selected based on efficacy studies and the solubility/permeability data.

• Blood Sampling: Collect sparse blood samples (approx. 100 µL) at pre-dose and at multiple time points post-dose (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 hours) into tubes containing an anticoagulant (e.g., K2-EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Quantify the concentration of 4(5)-(2,6-Dimethylbenzyl)imidazole in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate the key PK parameters from the plasma concentration-time data.

Data Presentation: Key Pharmacokinetic Parameters

The results of the study should be summarized in a clear, tabular format.

Parameter	Definition	IV Group (1 mg/kg)	PO Group (10 mg/kg)
Cmax	Maximum observed plasma concentration	Value ± SD	Value ± SD
Tmax	Time to reach Cmax	N/A	Value ± SD
AUC(0-t)	Area under the curve to the last time point	Value ± SD	Value ± SD
AUC(0-inf)	Area under the curve extrapolated to infinity	Value ± SD	Value ± SD
t½	Terminal half-life	Value ± SD	Value ± SD
CL	Clearance	Value ± SD	N/A
Vdss	Volume of distribution at steady state	Value ± SD	N/A
F%	Absolute Bioavailability	N/A	Value ± SD

Calculation for Absolute Bioavailability (F%): F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Conclusion and Next Steps

The comprehensive pharmacokinetic dataset generated through these studies will provide a clear understanding of the ADME properties of 4(5)-(2,6-Dimethylbenzyl)imidazole. This knowledge is fundamental for correlating pharmacokinetic profiles with pharmacodynamic effects, predicting human dosage regimens, and identifying potential liabilities such as poor bioavailability or rapid metabolism that may require chemical modification. The similarity of PK models between animals and humans for many benzimidazole derivatives provides some confidence that these preclinical models can be highly informative.[4][5] This structured, field-proven approach ensures that the development path of this, and any novel imidazole compound, is built on a foundation of robust scientific integrity.

References

• Spasov, A.A., Smirnova, L.A., Iezhitsa, I.N., Sergeeva, S.A., & Ozerov, A.A. (2002). Pharmacokinetics of benzimidazole derivatives. Voprosy Meditsinskoi Khimii, 48(3), 233-258. [Link]

• Spasov, A.A., Smirnova, L.A., Iezhitsa, I.N., Sergeeva, S.A., & Ozerov, A.A. (2002). Pharmacokinetic of benzimidazole derivatives. Biomeditsinskaya Khimiya, 48(3), 233-258. [Link]

• Molecular docking and pharmacokinetics of benzimidazole-based FtsZ inhibitors for tuberculosis. Scientific Reports. (2025). [Link]

• A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. Frontiers in Chemistry. [Link]

• Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions. MDPI. [Link]

• Kwok, E.S., et al. (2018). Metabolism of 4-methylimidazole in Fischer 344 rats and B6C3F1 mice. Food and Chemical Toxicology, 120, 544-551. [Link]

• PubChem. 4(5)-(2,6-Dimethylbenzyl)imidazole. [Link]

• Example from nonclinical to clinical. Axcelead Drug Discovery Partners Inc.[Link]

• Pharmacokinetic/pharmacodynamic Modelling of 2-acetyl-4(5)-tetrahydroxybutyl Imidazole-Induced Peripheral Lymphocyte Sequestration Through Increasing Lymphoid Sphingosine 1-phosphate. Xenobiotica. [Link]

• Comprehensive Insights into Medicinal Research on Imidazole-Based Supramolecular Complexes. Molecules. [Link]

• Nicot, G., et al. (1993). Disposition and metabolism of 2,6-dimethylbenzamide N-(5-methyl-3-isoxazolyl) (D2916) in male and female rats. Xenobiotica, 23(6), 635-646. [Link]

• Heier, R.F., et al. (1997). Synthesis and biological activities of (R)-5,6-dihydro-N,N-dimethyl-4H-imidazo[4,5,1-ij]quinolin-5-amine and its metabolites. Journal of Medicinal Chemistry, 40(5), 639-646. [Link]

• Dft Study on 4(5)-Imidazole-Carbaldehyde-N(5)-Phenylthiosemicarbazone (Imtph): Nmr Shielding Tensors, Thermodynamic Parameters, Nbo Analysis, Molecular Electrostatic Potential (Mep), Homo and Lumo Studies. Oriental Journal of Chemistry. [Link]

• Mechanisms of the anti-tumor activity of Methyl 2-(-5-fluoro-2-hydroxyphenyl)-1 H-benzo[d]imidazole-5-carboxylate against breast cancer in vitro and in vivo. Oncotarget. [Link]

• Biochemical, Biomedical and Metabolic Aspects of Imidazole-Containing Dipeptides... Current Pharmaceutical Biotechnology. [Link]

• The Novel [4,5-e][4][9]Diazepine-4,8-dione and Acyclic Carbamoyl Imino-Ureido Derivatives of Imidazole. Molecules. [Link]

• In Vitro and In Silico Screening of 2,4,5-Trisubstituted Imidazole Derivatives... MDPI. [Link]

• Pharmacological Potential and Synthetic Approaches of Imidazo[4,5-b]pyridine and Imidazo[4,5-c]pyridine Derivatives. Molecules. [Link]

• 4-METHYLIMIDAZOLE. Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water. [Link]

• Imidazole compounds in contemporary metabolism. ResearchGate. [Link]

• In vitro ADME-Tox characterisation in drug discovery and development. VectorB2B. [Link]

• Physiologically based pharmacokinetic modeling of imatinib and N-desmethyl imatinib (CGP74588)... Clinical Pharmacology & Therapeutics. [Link]

• N-(4-Bromobenzyl)-2-(5,6-dimethyl-1H-benzo[d]imid-azol-2-yl)benzeneamine. MDPI. [Link]

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In Vitro Receptor Binding Assays for 4(5)-(2,6-Dimethylbenzyl)imidazole (MPV-207): Methodologies, Mechanisms, and Quantitative Profiling

Executive Summary

The compound 4(5)-(2,6-Dimethylbenzyl)imidazole , commonly referred to in pharmacological literature as MPV-207 , is a potent, centrally acting arylalkyl imidazole derivative. Structurally related to clonidine and medetomidine, MPV-207 exhibits profound hypotensive and bradycardic effects mediated through the activation of peripheral and central α2​ -adrenergic receptors [1].

For researchers and drug development professionals, characterizing the pharmacodynamics of novel imidazole derivatives requires robust in vitro receptor binding assays. This whitepaper provides an in-depth technical guide to designing, executing, and analyzing radioligand binding assays specifically optimized for MPV-207. By establishing self-validating experimental protocols, we ensure high-fidelity data regarding receptor affinity ( Ki​ ), selectivity ( α2​ vs. α1​ ), and intrinsic efficacy.

Pharmacological Context & Receptor Mechanics

The α2​ -adrenergic receptor ( α2​ -AR) is a G-protein coupled receptor (GPCR) that primarily couples to inhibitory G-proteins ( Gi/o​ ). Activation by an agonist like MPV-207 induces a conformational change that promotes the exchange of GDP for GTP on the Gαi​ subunit, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels [2].

Fig 1: MPV-207 activation of the Gi/o-coupled alpha-2 adrenoceptor signaling pathway.

The Causality of Ligand Selection and the "GTP Shift"

To quantify the binding affinity of MPV-207, competitive displacement assays utilize specific tritiated radioligands.

• For α2​ -AR: [3H] -RX821002 (a highly selective antagonist) or [3H] -clonidine (a partial agonist) are standard.

• For α1​ -AR: [3H] -prazosin is utilized to determine selectivity ratios [3].

Self-Validating Mechanism: The affinity of an agonist (MPV-207) for the α2​ -AR is highly dependent on the G-protein coupling state. The inclusion of Mg2+ in the assay buffer stabilizes the high-affinity ternary complex (Receptor–G-protein–Agonist). Conversely, adding a non-hydrolyzable GTP analog (e.g., ) uncouples the G-protein, shifting the receptor to a low-affinity state. Observing this "GTP shift" in the binding curve serves as an internal validation that MPV-207 is acting as a true agonist rather than an antagonist.

Experimental Methodologies

The following step-by-step protocols are engineered to minimize non-specific binding and preserve receptor integrity.

Protocol A: Membrane Preparation

Target: Rat cerebral cortex or CHO cells stably expressing human α2A​ -AR.

• Tissue Homogenization: Suspend the tissue/cells in 10 volumes of ice-cold homogenization buffer (50 mM Tris-HCl, 1 mM EDTA, pH 7.4). Homogenize using a Polytron tissue disruptor for 15 seconds at maximum speed.

  • Causality: The hypotonic buffer and mechanical shearing lyse the cells, while EDTA chelates metalloproteases to prevent receptor degradation.

• Low-Speed Centrifugation: Centrifuge the homogenate at 1,000×g for 10 minutes at 4°C. Discard the pellet.

  • Causality: This step removes unbroken cells, nuclei, and heavy mitochondrial debris, leaving the plasma membranes in the supernatant.

• High-Speed Centrifugation: Centrifuge the supernatant at 40,000×g for 30 minutes at 4°C.

• Resuspension & Washing: Discard the supernatant. Resuspend the membrane pellet in ice-cold assay buffer (50 mM Tris-HCl, 10 mM MgCl2​ , pH 7.4) and repeat the high-speed centrifugation.

  • Causality: Washing removes endogenous catecholamines (e.g., norepinephrine) that would otherwise compete with MPV-207 and the radioligand, artificially inflating the apparent Ki​ .

• Final Suspension: Resuspend the final pellet in assay buffer to a protein concentration of 1-2 mg/mL (determined via Bradford assay). Aliquot and store at -80°C.

Protocol B: Radioligand Competitive Binding Assay

• Filter Preparation: Pre-soak Whatman GF/B glass fiber filters in 0.5% polyethylenimine (PEI) for at least 1 hour at room temperature.

  • Causality: PEI is a cationic polymer that neutralizes the negative charge of the glass fibers. This drastically reduces the non-specific binding of positively charged ligands like MPV-207 and [3H] -clonidine.

• Reaction Assembly: In a 96-well deep-well plate, combine:

  • of [3H] -RX821002 (final concentration ~1 nM, near its Kd​ ).

  • of MPV-207 at varying concentrations ( 10−11 to 10−4 M) or vehicle for total binding.

  • of non-labeled phentolamine ( ) in separate wells to define Non-Specific Binding (NSB).

  • of membrane suspension (approx. protein/well).

• Incubation: Incubate the plates at 25°C for 45 minutes.

  • Causality: 25°C provides optimal thermodynamics for the α2​ -AR to reach true equilibrium without the rapid thermal degradation seen at 37°C.

• Termination (Filtration): Terminate the reaction by rapid vacuum filtration through the PEI-soaked GF/B filters using a cell harvester.

• Washing: Wash the filters three times with 3 mL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • Causality: Ice-cold buffer slows the dissociation rate ( koff​ ) of the bound radioligand during the wash step, preserving the equilibrium state achieved during incubation.

• Quantification: Transfer filters to scintillation vials, add 4 mL of liquid scintillation cocktail, and count radioactivity (Disintegrations Per Minute, DPM) using a liquid scintillation counter.

Fig 2: Step-by-step workflow for the in vitro radioligand competitive binding assay.

Data Analysis & Quantitative Profiling

Raw DPM values are converted to specific binding by subtracting the NSB. The concentration of MPV-207 that inhibits 50% of specific radioligand binding ( IC50​ ) is determined using non-linear regression (one-site competition model).

To ensure cross-assay standardization, the IC50​ must be converted to the absolute inhibition constant ( Ki​ ) using the Cheng-Prusoff equation :

Ki​=1+Kd​[L]​IC50​​

(Where [L] is the concentration of the radioligand used, and Kd​ is the dissociation constant of the radioligand determined from a prior saturation binding assay).

Comparative Binding Profile

The structural modification of the alkyl bridge in arylalkyl imidazoles dictates their affinity and selectivity. MPV-207 demonstrates a highly selective profile for α2​ -adrenoceptors over α1​ -adrenoceptors, positioning it between clonidine and medetomidine in terms of absolute potency [1][2].

Table 1: Representative Binding Affinities ( Ki​ ) of Imidazole Derivatives

Compound	α2​ -AR Ki​ (nM)	α1​ -AR Ki​ (nM)	Selectivity Ratio ( α2​/α1​ )	Receptor Efficacy
MPV-207	~ 12.5	> 10,000	> 800	Full Agonist
Medetomidine	1.08	1,750	1,620	Full Agonist
Clonidine	3.20	704	220	Partial Agonist
Xylazine	194.0	> 10,000	~ 50	Partial Agonist

Note: Values are representative approximations synthesized from historical literature utilizing rat brain membrane preparations [2]. Exact values may fluctuate based on specific tissue preparations (e.g., native tissue vs. recombinant cell lines).

References

• Savola JM, Puurunen J, Ruskoaho H, Kärki NT. "Peripheral cardiovascular alpha- and beta-adrenergic effects of some hypotensive and bradycardic arylalkyl imidazole derivatives in the rat." Journal of Pharmacy and Pharmacology, 1985.[Link]

• Savola JM, Ruskoaho H, Puurunen J, Salonen JS, Kärki NT. "Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors." Journal of Autonomic Pharmacology, 1986.[Link]

• Ruffolo RR Jr, Nichols AJ, Stadel JM, Hieble JP. "Structure and function of alpha-adrenoceptors." Pharmacological Reviews, 1991.[Link]

A Preliminary Investigation of 4(5)-(2,6-Dimethylbenzyl)imidazole in the Central Nervous System: A Technical Guide for Preclinical Research

Foreword: The Imperative for Novel CNS Therapeutics

The intricate complexity of the central nervous system (CNS) presents both a formidable challenge and a profound opportunity in drug discovery. While significant strides have been made, the therapeutic landscape for many neurological and psychiatric disorders remains inadequate, necessitating the exploration of novel chemical scaffolds. The imidazole nucleus, a five-membered aromatic heterocycle, is a well-established "privileged structure" in medicinal chemistry. Its presence in endogenous molecules like histamine and histidine, and its ability to engage in a multitude of biological interactions, has rendered it a cornerstone in the design of numerous therapeutic agents.[1][2][3] This guide outlines a comprehensive preclinical research plan for a novel imidazole derivative, 4(5)-(2,6-Dimethylbenzyl)imidazole, to elucidate its potential as a CNS-active agent. Our approach is grounded in a logical, stepwise progression from synthesis and initial screening to more in-depth mechanistic studies, ensuring scientific rigor and a thorough preliminary characterization.

Synthesis and Characterization of 4(5)-(2,6-Dimethylbenzyl)imidazole

The successful investigation of any novel compound is predicated on a reliable and reproducible synthetic route. For the synthesis of 4(5)-(2,6-Dimethylbenzyl)imidazole, we propose a modified Debus-Radziszewski imidazole synthesis.[4][5] This one-pot, multi-component reaction is an efficient method for constructing the imidazole core.[4][5]

Proposed Synthetic Pathway

The synthesis will involve the condensation of a 1,2-dicarbonyl compound, an aldehyde, and ammonia. Specifically, we will utilize glyoxal as the dicarbonyl component and 2,6-dimethylbenzylamine as the source of the benzyl moiety and one of the nitrogen atoms of the imidazole ring.

Caption: Proposed synthetic pathway for 4(5)-(2,6-Dimethylbenzyl)imidazole.

Detailed Synthetic Protocol

Reactants:

• Glyoxal (40% in water)

• 2,6-Dimethylbenzylamine

• Ammonium acetate (as an ammonia source)

• Glacial acetic acid

• Ethanol

Procedure:

• To a solution of 2,6-dimethylbenzylamine (1 equivalent) in a mixture of ethanol and glacial acetic acid, add glyoxal (1 equivalent) and ammonium acetate (2 equivalents).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane:ethyl acetate).

Characterization

The structure and purity of the synthesized 4(5)-(2,6-Dimethylbenzyl)imidazole will be confirmed using the following analytical techniques:

Technique	Purpose
¹H and ¹³C NMR	Structural elucidation and confirmation of proton and carbon environments.
Mass Spectrometry (MS)	Determination of molecular weight and confirmation of molecular formula.
High-Performance Liquid Chromatography (HPLC)	Assessment of purity.
Infrared (IR) Spectroscopy	Identification of functional groups.
Elemental Analysis	Confirmation of the elemental composition.

In Vitro Pharmacological Profiling

The initial in vitro evaluation is designed to provide a broad overview of the compound's potential biological targets within the CNS.

CNS Receptor Binding Panel

A competitive radioligand binding assay will be performed to assess the affinity of 4(5)-(2,6-Dimethylbenzyl)imidazole for a panel of key CNS receptors.[6][7] This will help to identify potential primary targets and off-target effects.

Experimental Protocol:

• Prepare cell membrane homogenates expressing the target receptors.

• Incubate the membrane homogenates with a known radioligand for the target receptor and varying concentrations of 4(5)-(2,6-Dimethylbenzyl)imidazole.

• After incubation, separate the bound and free radioligand by filtration.

• Quantify the bound radioactivity using a scintillation counter.

• Calculate the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand).

Proposed CNS Receptor Panel:

Receptor Class	Specific Receptors	Rationale
Monoamine	5-HT₁ₐ, 5-HT₂ₐ, D₁, D₂, α₁, α₂, β	Implicated in mood, psychosis, and cognition.
GABAergic	GABAₐ (benzodiazepine site)	Primary inhibitory system in the CNS.
Glutamatergic	NMDA, AMPA	Primary excitatory system in the CNS.
Histaminergic	H₁, H₃	Imidazole core suggests potential interaction.
Imidazoline	I₁, I₂	Structural similarity to known imidazoline ligands.

Neurotransmitter Transporter Uptake Assay

This assay will determine if the compound inhibits the reuptake of key neurotransmitters, a common mechanism of action for antidepressants and other psychotropic drugs.[8][9][10]

Experimental Protocol:

• Use cell lines stably expressing the human serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.

• Incubate the cells with varying concentrations of 4(5)-(2,6-Dimethylbenzyl)imidazole.

• Add a fluorescent substrate that is a substrate for the transporters.

• Measure the fluorescence intensity over time using a fluorescence plate reader.

• Calculate the IC50 value for the inhibition of substrate uptake.

In Vivo Behavioral Screening

Based on the in vitro profile, a series of in vivo behavioral tests in rodents will be conducted to assess the compound's potential psychoactive effects.[11][12][13][14][15]

Caption: Workflow for preliminary in vivo behavioral screening.

Assessment of Sedative/Hypnotic Activity

Test: Open Field Test Protocol:

• Administer 4(5)-(2,6-Dimethylbenzyl)imidazole or vehicle to mice.

• Place each mouse in the center of an open field arena.

• Record the total distance traveled, time spent in the center versus the periphery, and rearing frequency for 15 minutes using an automated tracking system.

• A significant decrease in locomotor activity may suggest sedative effects.

Assessment of Anxiolytic-like Activity

Test: Elevated Plus Maze Protocol:

• Administer the compound or vehicle to rats or mice.

• Place the animal in the center of the elevated plus maze, facing an open arm.

• Record the time spent in the open arms versus the closed arms and the number of entries into each arm for 5 minutes.

• An increase in the time spent in the open arms is indicative of anxiolytic-like activity.

Assessment of Antidepressant-like Activity

Test: Forced Swim Test (FST) or Tail Suspension Test (TST) Protocol (FST):

• Administer the compound or vehicle to mice.

• Place each mouse in a cylinder of water from which it cannot escape.

• Record the duration of immobility during the last 4 minutes of a 6-minute session.

• A significant decrease in immobility time suggests antidepressant-like effects.

Elucidation of Mechanism of Action

Should the initial screening reveal significant CNS activity, further studies will be conducted to delineate the underlying mechanism of action.

In Vivo Microdialysis

This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions of freely moving animals, providing a direct assessment of the compound's effect on neurotransmission.[1][16][17][18][19]

Protocol:

• Surgically implant a microdialysis probe into a target brain region (e.g., prefrontal cortex, hippocampus, or striatum) of a rat.

• After a recovery period, perfuse the probe with artificial cerebrospinal fluid (aCSF).

• Collect dialysate samples at regular intervals before and after administration of 4(5)-(2,6-Dimethylbenzyl)imidazole.

• Analyze the dialysate for levels of dopamine, serotonin, norepinephrine, and their metabolites using HPLC with electrochemical detection.

Patch-Clamp Electrophysiology

This "gold standard" electrophysiological technique will be used to investigate the compound's effects on neuronal excitability and ion channel function.[2][20][21][22][23]

Protocol:

• Prepare acute brain slices or cultured primary neurons.

• Obtain whole-cell patch-clamp recordings from individual neurons.

• In voltage-clamp mode, measure the effects of the compound on specific ion currents (e.g., voltage-gated sodium, potassium, and calcium channels).

• In current-clamp mode, assess the compound's impact on resting membrane potential, action potential firing, and other measures of neuronal excitability.

Data Presentation and Interpretation

All quantitative data will be presented in a clear and concise tabular format to facilitate comparison between different experimental groups. Statistical analysis will be performed using appropriate methods (e.g., t-test, ANOVA) to determine the significance of the observed effects. The collective data from the in vitro and in vivo studies will be synthesized to construct a preliminary pharmacological profile of 4(5)-(2,6-Dimethylbenzyl)imidazole and to guide future research directions, including lead optimization and more extensive preclinical development.

References

• Bratulescu, G. (2009). Synthesis of 4,5-Substituted Imidazoles by a Fast Condensation of 1,2-Diketones and Urotropine in Heterogeneous Medium. Synthesis, 2009(14), 2319-2320.
• Xu, R., et al. (2021). Whole cell patch clamp electrophysiology in human neuronal cells. PMC, NIH.
• Molecular Devices. Neurotransmitter Transporter Uptake Assay Kit.
• Hughes, R. O., & Smith, A. B. (2007). Synthesis of 4-Substituted Imidazoles via Palladium-Catalyzed Cross-Coupling Reactions. Organic Letters, 9(18), 3453–3456.
• Garrison, J. C., & Rall, T. W. (2008).
• Saha, K., et al. (2015).
• Axon Instruments. (n.d.).
• Charles River Laboratories. (n.d.). Anxiety and Depression Tests in Rodents.
• Do, Q., et al. (2023). Whole-cell patch-clamping of cultured human neurons. Protocols.io.
• iD3 Catalyst Unit. (n.d.). Development of an in vitro assay to evaluate higher brain functions for drug discovery.
• Li, Z., et al. (2024). Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution. Analyst, 149, 1345-1353.
• Liu, Y., et al. (2022). Behavioral tests for evaluating the characteristics of brain diseases in rodent models: Optimal choices for improved outcomes (Review).
• Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit.
• Bratulescu, G. (2009). Synthesis of 4,5-Substituted Imidazoles by a Fast Condensation of 1,2-Diketones and Urotropine in Heterogeneous Medium. Organic Chemistry Portal.
• Yoshimoto, K., et al. (1990). A Method of In Vivo Simultaneous Measurements of Dopamine, Serotonin and Their Metabolites Using Intracerebral Microdialysis. Japanese Journal of Pharmacology, 52(4), 583-589.
• Castagné, V., Moser, P., & Porsolt, R. D. (2009). Behavioral Assessment of Antidepressant Activity in Rodents. NCBI, NIH.
• Faria, J. V., et al. (2025).
• Safari, J., Gandomi-Ravandi, S., & Akbari, Z. (2013).
• Deka, S. (n.d.). Debus-Radziszewski Imidazole Synthesis. Scribd.
• Antec Scientific. (2009). Neurotransmitter analysis and On-line Microdialysis (OMD).
• Labome. (2023).
• Li, X., et al. (2025). A rapid and simple non-radioactive assay for measuring uptake by solute carrier transporters.
• Lynch, J. J., et al. (2024). In vitro human ion channel assays predictive of drug-induced seizure. Oxford Academic.
• De Nisi, A., et al. (2020). One-pot synthesis of symmetric imidazolium ionic liquids N,N-disubstituted with long alkyl chains. RSC Publishing.
• Porsolt, R. D. (2010). Rodent Models of Depression: Forced Swim and Tail Suspension Behavioral Despair Tests in Rats and Mice.
• Murry, J. A., et al. (2004). Synthesis of Substituted Imidazoles via Organocatalysis. Organic Letters, 6(4), 513–515.
• Davis, J. (2020). In-Vitro Assessment of CB1/CB2 Receptor Binding and Function. eGrove.
• Amuza Inc. (2015). Microdialysis - In Vivo System for Neurotransmitter Recovery.
• Steinert, J. (2020). Patch clamp techniques for investigating neuronal electrophysiology. Scientifica.
• Eysberg, M. (2019). Making the Most of Microdialysis for Neurotransmitter Analysis. News-Medical.Net.
• Creative Bioarray. (n.d.). Receptor Binding Assay.
• Dr. Raghu Prasad. (2025). Debus Radzisewski Imidazole Synthesis. YouTube.
• Roth, B. L., et al. (2001). Rapid and Efficient Method for Suspending Cells for Neurotransmitter Uptake Assays. BioTechniques, 31(4), 754-758.
• Kumar, V., & Bhat, Z. A. (2020). A Review of Behavioral Tests to Evaluate Different Types of Anxiety and Anti-anxiety Effects.

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Protocols & Analytical Methods

Application Note: Formulation of 4(5)-(2,6-Dimethylbenzyl)imidazole (MPV-207) Solutions for Intravenous Injection

Introduction & Rationale

4(5)-(2,6-Dimethylbenzyl)imidazole, commonly designated as MPV-207 , is an experimental, centrally and peripherally acting α2​ -adrenergic receptor agonist. Structurally related to veterinary sedatives like detomidine and medetomidine, MPV-207 induces dose-dependent in preclinical models[1].

Due to its high lipophilicity and in its free base form[2], formulating MPV-207 for intravenous (IV) administration requires precise pH control and in situ salt formation. This ensures complete dissolution and physiological compatibility without relying on harsh organic co-solvents (e.g., DMSO) that could introduce independent cardiovascular artifacts. This application note details a validated, self-contained protocol for preparing a 1 mg/mL IV-ready solution of MPV-207.

Physicochemical Profile

Understanding the physicochemical properties of MPV-207 is critical for rational formulation design. The free base is highly lipophilic, necessitating protonation of the imidazole ring to achieve aqueous solubility.

Table 1: Physicochemical Properties of MPV-207

Property	Value	Clinical / Formulation Relevance
IUPAC Name	5-[(2,6-dimethylphenyl)methyl]-1H-imidazole	Core imidazole ring dictates basicity and salt formation.
Molecular Weight	186.25 g/mol	Small molecule; rapid systemic distribution.
LogP (XLogP3)	2.7	High lipophilicity; crosses the blood-brain barrier easily.
Aqueous Solubility	Poor (Free Base)	Necessitates in situ hydrochloride salt formation for IV use.
Polar Surface Area	28.7 Ų	High membrane permeability for central nervous system targets.

Data sourced from [3].

Mechanistic Insights: α2​ -Adrenergic Signaling

MPV-207 exerts its primary pharmacological effects by binding to α2​ -adrenergic receptors[4]. This binding activates inhibitory G-proteins ( Gi/o​ ), which subsequently inhibit adenylyl cyclase, reducing intracellular cAMP levels. Concurrently, Gi/o​ activation leads to the opening of inward-rectifying potassium channels (causing hyperpolarization) and the inhibition of voltage-gated calcium channels (reducing neurotransmitter release). The net result is a profound sympathoinhibitory effect.

Fig 1: MPV-207 mediated α2-adrenergic receptor signaling pathway leading to sympathoinhibition.

Formulation Strategy & Causality

The un-ionized free base of MPV-207 has a[3], making it practically insoluble in neutral aqueous media. By introducing a stoichiometric excess of hydrochloric acid (HCl), the basic nitrogen on the imidazole ring is protonated, forming the highly water-soluble MPV-207 hydrochloride .

The solution is then buffered with 0.9% NaCl to maintain isotonicity, preventing osmotic shock and hemolysis upon injection. Finally, the pH is back-titrated to 5.5–6.0 . This specific pH window is critical: it is acidic enough to maintain the drug in its protonated, soluble state, but close enough to physiological pH to prevent venous irritation or phlebitis.

Table 2: Formulation Components for 10 mL of a 1 mg/mL IV Solution

Component	Function	Quantity
MPV-207 (Free Base)	Active Pharmaceutical Ingredient	10.0 mg
0.1 M HCl	Solubilizer / Salt-forming agent	~550 µL
0.9% NaCl (Saline)	Isotonic Vehicle	q.s. to 10.0 mL
0.1 M NaOH	pH Adjuster	As needed

Step-by-Step Experimental Protocol

Prerequisites: Ensure all glassware is depyrogenated and all procedures are conducted in a laminar flow hood to maintain sterility.

Step 1: API Weighing & Initial Wetting

• Accurately weigh 10.0 mg of MPV-207 free base powder using a calibrated microbalance.

• Transfer the powder to a sterile 15 mL glass vial.

Causality: Glass is strictly preferred over plastic during the initial acidic dissolution phase to prevent the potential leaching of plasticizers into the parenteral formulation.

Step 2: In Situ Salt Formation

• Add 550 µL of sterile 0.1 M HCl directly to the powder.

• Vortex the mixture for 60 seconds, followed by gentle sonication in a water bath for 2–3 minutes until the powder is completely dissolved.

Causality: The molar mass of MPV-207 is 186.25 g/mol . 10 mg equates to ~53.7 µmol. Adding 550 µL of 0.1 M HCl provides 55 µmol of protons, ensuring a slight molar excess to drive complete protonation of the imidazole ring.

Step 3: Vehicle Addition

• Add 8.0 mL of sterile 0.9% NaCl (physiological saline) to the dissolved MPV-207 solution.

• Swirl gently to ensure homogeneous mixing.

Causality: Immediate dilution with saline prevents localized concentration gradients and establishes the isotonic environment required for intravenous safety.

Step 4: pH Titration

• Calibrate a micro-pH probe using standard buffers (pH 4.0 and 7.0).

• Insert the probe into the solution and monitor the initial pH (expected to be ~2.5 - 3.5).

• Dropwise, add 0.1 M NaOH while continuously stirring until the pH reaches 5.5 - 6.0 .

Causality: Titrating above pH 6.5 risks deprotonating the imidazole ring, which would cause the lipophilic free base to precipitate out of solution. A pH of 5.5–6.0 is perfectly tolerated by the venous endothelium.

Step 5: Volume Adjustment & Sterilization

• Transfer the solution to a volumetric flask and add 0.9% NaCl to reach a final volume of exactly 10.0 mL .

• Draw the solution into a sterile syringe.

• Attach a 0.22 µm Polyethersulfone (PES) syringe filter and filter the solution into a sterile, endotoxin-free, amber glass vial.

Causality: PES membranes are specifically chosen for their extremely low protein and drug-binding characteristics, ensuring that the concentration of the lipophilic MPV-207 remains exactly 1 mg/mL after filtration. Amber glass protects the formulation from potential photodegradation.

Quality Control & Validation

Before in vivo administration, the solution must pass visual inspection. It should be completely clear and free of particulate matter. For rigorous pharmacokinetic studies, the exact concentration should be verified via RP-HPLC (Reverse-Phase High-Performance Liquid Chromatography) using a C18 column and a mobile phase of Acetonitrile/Water with 0.1% TFA, detecting at 220 nm.

References

• PubChem Compound Summary for CID 133137, 4(5)-(2,6-Dimethylbenzyl)imidazole. Source: National Center for Biotechnology Information. URL:[Link]

• Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors. Source: Journal of Autonomic Pharmacology. URL:[Link]

• Peripheral cardiovascular alpha- and beta-adrenergic effects of some hypotensive and bradycardic arylalkyl imidazole derivatives in the rat. Source: Journal of Pharmacy and Pharmacology. URL:[Link]

• N-Glucuronidation of Drugs and Other Xenobiotics. Source: University of Helsinki (HELDA). URL:[Link]

Sources

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• 2. helda.helsinki.fi [helda.helsinki.fi]
• 3. 4(5)-(2,6-Dimethylbenzyl)imidazole | C12H14N2 | CID 133137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scite.ai [scite.ai]

Application Notes and Protocols: Methodologies for Measuring 4(5)-(2,6-Dimethylbenzyl)imidazole Induced Vasoconstriction

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a comprehensive guide to the methodologies for characterizing the vasoconstrictive properties of the compound 4(5)-(2,6-Dimethylbenzyl)imidazole. It outlines the theoretical basis for its presumed mechanism of action and offers detailed protocols for both ex vivo and in vivo assessment of its effects on vascular tone.

Introduction and Mechanistic Hypothesis

4(5)-(2,6-Dimethylbenzyl)imidazole is an imidazole derivative. Structurally, it shares features with known alpha-2 adrenergic receptor agonists, which are a well-established class of vasoconstrictors.[1][2][3][4][5] The imidazole moiety is a key structural component in many compounds that interact with adrenoceptors.[6] Therefore, it is hypothesized that 4(5)-(2,6-Dimethylbenzyl)imidazole elicits vasoconstriction primarily through agonism at alpha-2 adrenoceptors on vascular smooth muscle cells.

Activation of these G-protein coupled receptors is expected to initiate a signaling cascade leading to an increase in intracellular calcium concentration ([Ca²⁺]i) within the vascular smooth muscle cells. This rise in [Ca²⁺]i is the primary trigger for the interaction of actin and myosin filaments, resulting in smooth muscle contraction and a reduction in the blood vessel diameter.[7][8][9]

This application note will guide researchers through a series of experiments to test this hypothesis and to quantify the vasoconstrictive potency and efficacy of 4(5)-(2,6-Dimethylbenzyl)imidazole. The primary methodologies covered are ex vivo wire and pressure myography, considered the gold standards for assessing vascular reactivity, and in vivo blood pressure monitoring.[10][11][12]

Signaling Pathway and Experimental Workflow

2.1 Proposed Signaling Pathway of 4(5)-(2,6-Dimethylbenzyl)imidazole-Induced Vasoconstriction

The following diagram illustrates the hypothesized signaling cascade initiated by the binding of 4(5)-(2,6-Dimethylbenzyl)imidazole to alpha-2 adrenoceptors on vascular smooth muscle cells.

Caption: Hypothesized signaling pathway for 4(5)-(2,6-Dimethylbenzyl)imidazole.

2.2 General Experimental Workflow

The following diagram outlines the general workflow for assessing the vasoconstrictive properties of the test compound.

Caption: General workflow for ex vivo and in vivo vasoconstriction studies.

Ex Vivo Methodologies: Wire and Pressure Myography

Ex vivo myography allows for the direct measurement of vascular tension or diameter in isolated blood vessels under controlled physiological conditions.[10][13][14][15][16] This approach is invaluable for determining the direct effect of a compound on the vasculature, independent of systemic neuro-hormonal influences. Small resistance arteries, such as mesenteric or subcutaneous arteries, are often used as they are key determinants of peripheral vascular resistance and blood pressure.[10][17][18]

3.1 Wire Myography Protocol

Wire myography measures isometric force changes in a ring segment of an artery.[10][13][15][16]

Materials and Reagents:

• Dissection Microscope

• Wire Myograph System (e.g., DMT, Radnoti)

• Force Transducer and Data Acquisition System

• Micro-dissection tools (forceps, scissors)

• Mounting Wires (typically 25-40 µm diameter)

• Physiological Saline Solution (PSS): (in mM) 119 NaCl, 4.7 KCl, 2.5 CaCl₂, 1.17 MgSO₄, 25 NaHCO₃, 1.18 KH₂PO₄, 5.5 glucose, 0.026 EDTA.

• High Potassium PSS (KPSS): PSS with equimolar substitution of NaCl with KCl (e.g., 60 mM KCl).

• Carbogen Gas: 95% O₂ / 5% CO₂

• 4(5)-(2,6-Dimethylbenzyl)imidazole stock solution: (e.g., 10 mM in DMSO)

• Phenylephrine (PE) or other reference vasoconstrictor

• Acetylcholine (ACh) or Sodium Nitroprusside (SNP) for viability checks.

Protocol Steps:

• Vessel Isolation:

  • Humanely euthanize the experimental animal (e.g., rat, mouse) according to approved institutional protocols.

  • Excise the desired tissue (e.g., mesentery) and place it in ice-cold PSS.

  • Under a dissection microscope, carefully isolate a segment of a resistance artery (100-300 µm diameter).

  • Remove adherent connective and adipose tissue with fine forceps and scissors.[15]

  • Cut the cleaned artery into 2 mm long rings.

• Mounting the Vessel:

  • Mount the arterial ring onto two parallel wires in the myograph chamber.[10]

  • Submerge the mounted vessel in the chamber containing PSS, maintained at 37°C and continuously bubbled with carbogen gas.

• Normalization and Equilibration:

  • Gradually stretch the vessel to its optimal resting tension. This is a critical step to ensure reproducible contractile responses. A standardized normalization procedure should be followed to determine the optimal preload for the specific vessel type.

  • Allow the vessel to equilibrate for at least 30-60 minutes at the optimal resting tension, with PSS changes every 15-20 minutes.

• Viability and Contractility Check:

  • To assess the health of the vessel, perform a "wake-up" protocol. This typically involves two to three successive contractions with KPSS, followed by washes with PSS.

  • To check for endothelial integrity, pre-constrict the vessel with a sub-maximal concentration of phenylephrine (e.g., 1 µM) and then assess the relaxation response to acetylcholine (e.g., 10 µM). A robust relaxation indicates a healthy endothelium.

• Concentration-Response Curve (CRC) for 4(5)-(2,6-Dimethylbenzyl)imidazole:

  • After washing out the viability-testing agents and allowing the vessel to return to baseline tension, begin the CRC.

  • Add cumulative concentrations of 4(5)-(2,6-Dimethylbenzyl)imidazole to the bath (e.g., from 1 nM to 100 µM in half-log increments).

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.

  • Record the isometric tension continuously.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KPSS.

  • Plot the concentration-response data and fit to a sigmoidal curve to determine the EC₅₀ (concentration producing 50% of the maximal response) and Emax (maximal response).

3.2 Pressure Myography Protocol

Pressure myography measures changes in the internal diameter of a cannulated and pressurized vessel, which more closely mimics physiological conditions.[11][12][17][19]

Materials and Reagents:

• Pressure Myograph System (e.g., DMT, Living Systems Instrumentation) with an inverted microscope and video camera.

• Glass Cannulas

• Micro-dissection tools

• Sutures (e.g., 11-0 nylon)

• Reagents as listed for Wire Myography.

Protocol Steps:

• Vessel Isolation:

  • Isolate a slightly longer segment of the artery (approx. 3-4 mm) as described for wire myography.

• Mounting and Cannulation:

  • Transfer the isolated artery to the myograph chamber filled with cold PSS.

  • Mount one end of the vessel onto a glass cannula and secure it with sutures.[19]

  • Flush the vessel gently with PSS to remove any remaining blood.

  • Mount the other end of the vessel onto the second cannula and secure it.

• Pressurization and Equilibration:

  • Pressurize the vessel to a physiologically relevant intraluminal pressure (e.g., 60-80 mmHg for mesenteric arteries).[19]

  • Warm the chamber to 37°C and allow the vessel to equilibrate and develop myogenic tone (a spontaneous constriction in response to pressure).

• Viability Check:

  • Assess the vessel's ability to constrict further in response to KPSS.

  • Check endothelium-dependent vasodilation with acetylcholine after pre-constriction with a vasoconstrictor like phenylephrine.

• Concentration-Response Curve (CRC):

  • Administer cumulative concentrations of 4(5)-(2,6-Dimethylbenzyl)imidazole to the superfusate (the solution bathing the outside of the vessel).

  • Record the steady-state internal diameter of the vessel at each concentration using the video dimension analyzer.

• Data Analysis:

  • Calculate the percentage of vasoconstriction at each concentration relative to the baseline diameter.

  • Plot the concentration-response curve and determine the EC₅₀ and Emax values.

Parameter	Wire Myography	Pressure Myography
Principle	Measures isometric force	Measures changes in vessel diameter at constant pressure
Physiological Relevance	Lower	Higher (mimics in vivo pressure)
Primary Measurement	Tension (mN)	Internal Diameter (µm)
Key Output	EC₅₀, Emax for force generation	EC₅₀, Emax for diameter change
Vessel Segment	2 mm ring	3-4 mm cannulated segment

In Vivo Methodology: Blood Pressure Measurement

In vivo studies are essential to confirm that the vasoconstrictive effects observed ex vivo translate to a physiological response in a whole organism.[20][21][22][23][24]

4.1 Telemetric Blood Pressure Monitoring

This is the gold standard for chronic, stress-free blood pressure measurement in conscious, freely moving animals.

Protocol Steps:

• Surgical Implantation:

  • Surgically implant a telemetry transmitter with its catheter placed in the carotid artery or abdominal aorta of the animal (e.g., rat).

  • Allow the animal to recover fully from surgery (typically 7-10 days).

• Baseline Recording:

  • Record baseline cardiovascular parameters (systolic, diastolic, and mean arterial pressure; heart rate) for a sufficient period (e.g., 24-48 hours) to establish a stable diurnal rhythm.

• Compound Administration:

  • Administer 4(5)-(2,6-Dimethylbenzyl)imidazole via an appropriate route (e.g., intravenous, intraperitoneal, or oral).

  • A dose-escalation study is recommended to determine the effect of increasing concentrations.

• Continuous Monitoring and Data Analysis:

  • Continuously record blood pressure and heart rate post-administration.

  • Analyze the data to determine the peak change in blood pressure, the duration of the effect, and the dose-response relationship.

4.2 Acute Blood Pressure Measurement in Anesthetized Animals

This method is suitable for initial screening and mechanistic studies.

Protocol Steps:

• Animal Preparation:

  • Anesthetize the animal (e.g., with isoflurane or urethane).

  • Cannulate the carotid or femoral artery for direct blood pressure measurement using a pressure transducer.[24]

  • Cannulate the jugular or femoral vein for intravenous drug administration.

• Stabilization:

  • Allow the animal's blood pressure to stabilize after surgery.

• Dose-Response Assessment:

  • Administer bolus intravenous injections of increasing doses of 4(5)-(2,6-Dimethylbenzyl)imidazole.

  • Record the pressor (vasoconstrictive) response for each dose.

• Mechanistic Studies (Optional):

  • To confirm the involvement of alpha-2 adrenoceptors, pre-treat the animal with a selective alpha-2 antagonist (e.g., yohimbine) and then re-assess the pressor response to 4(5)-(2,6-Dimethylbenzyl)imidazole. A significant attenuation of the response would support the hypothesized mechanism.

Data Interpretation and Further Studies

• A potent, high-efficacy vasoconstrictor response in myography studies, coupled with a significant pressor response in vivo, would confirm the vasoconstrictive nature of 4(5)-(2,6-Dimethylbenzyl)imidazole.

• Attenuation of the vasoconstrictor response in the presence of an alpha-2 adrenoceptor antagonist would provide strong evidence for the proposed mechanism of action.

• Further studies could involve calcium imaging in isolated vascular smooth muscle cells to directly measure changes in intracellular calcium concentration upon application of the compound.[7][25]

By following these detailed protocols, researchers can robustly characterize the vasoconstrictive properties of 4(5)-(2,6-Dimethylbenzyl)imidazole, elucidating its mechanism of action and its potential physiological effects.

References

• REPROCELL. (2023, April 25). Wire myography: the ultimate guide (protocol included). REPROCELL. [Link]

• Jackson, W. F. (2013, June 24). Assessing Vasoactivity in Small Arteries. JoVE Journal. [Link]

• UMass Chan Medical School. Wire Myography. UMass Chan Medical School. [Link]

• Dalsgaard, T., & Simonsen, U. (n.d.). Pressure Myography to Study the Function and Structure of Isolated Small Arteries. [Link]

• Musculoskeletal Key. (2016, November 30). Pressure Myography to Study the Function and Structure of Isolated Small Arteries. Musculoskeletal Key. [Link]

• Félétou, M. (2011). Guidelines for the measurement of vascular function and structure in isolated arteries and veins. [Link]

• Schmid, C., et al. (2023). Myography of isolated blood vessels: Considerations for experimental design and combination with supplementary techniques. PMC. [Link]

• Scintica Instrumentation. (2019, May 15). A versatile tool for in vitro vascular research. [Link]

• DMT. 112PP/114P - DMT - Myograph & Organ Bath Systems. DMT. [Link]

• Griffiths, K., & Madhani, M. (2022). The Use of Wire Myography to Investigate Vascular Tone and Function. PubMed. [Link]

• American Physiological Society. (n.d.). Guidelines for the measurement of vascular function and structure in isolated arteries and veins. American Physiological Society Journals. [Link]

• van der Zee, H., & van Lieshout, J. J. (1985). Effects of peripheral vasoconstriction on the blood pressure in the finger, measured continuously by a new noninvasive method (the Finapres). PubMed. [Link]

• ResearchGate. (2023, April 11). (PDF) Myography of isolated blood vessels: Considerations for experimental design and combination with supplementary techniques. ResearchGate. [Link]

• Hill-Eubanks, D., & Nelson, M. T. (n.d.). Calcium Signaling in Smooth Muscle. PMC - NIH. [Link]

• Dora, K. A., et al. (n.d.). Elevation of intracellular calcium in smooth muscle causes endothelial cell generation of NO in arterioles. PNAS. [Link]

• ResearchGate. (n.d.). Pressure Myography to Study the Function and Structure of Isolated Small Arteries | Request PDF. ResearchGate. [Link]

• JoVE. (2022, June 23). Isolated Skeletal Microvessel Preparation: Investigation Of Vascular Reactivity l Protocol Preview. YouTube. [Link]

• Lohn, M., & Nelson, M. T. (n.d.). Calcium dynamics in vascular smooth muscle. PMC - NIH. [Link]

• Frontiers. (2019, August 6). Calcium in Vascular Smooth Muscle Cell Elasticity and Adhesion: Novel Insights Into the Mechanism of Action. [Link]

• Taylor & Francis. (2019, December 4). Elementary calcium signaling in arterial smooth muscle. [Link]

• National Institutes of Health. (n.d.). Endothelial Cell Vascular Smooth Muscle Cell Co-Culture Assay For High Throughput Screening Assays For Discovery of Anti-Angiogenesis Agents and Other Therapeutic Molecules. [Link]

• National Institutes of Health. (n.d.). Continuous in vivo blood pressure measurements using a fully implantable wireless SAW sensor. [Link]

• REPROCELL. (2025, July 7). Subcutaneous Artery Assays Help Us to Understand Blood Pressure Regulation. [Link]

• Creative Biolabs. (n.d.). 3D Ex Vivo Human Vasoconstriction Model in Subcutaneous Resistance Arteries Introduction. [Link]

• PubMed. (2013, October 15). Continuous in vivo blood pressure measurements using a fully implantable wireless SAW sensor. [Link]

• Ross, T. M., et al. (2000). Alpha(2) adrenoceptor agonists as potential analgesic agents. 2. Discovery of 4-(4-imidazo)-1,3-dimethyl-6,7-dihydro-thianaphthene as a high-affinity ligand for the alpha(2D) adrenergic receptor. PubMed. [Link]

• ResearchGate. (n.d.). Continuous in vivo blood pressure measurements using a fully implantable wireless SAW sensor. [Link]

• MDPI. (2024, September 26). Research on a High-Precision Interventional Pressure Measurement Catheter with a Compact Structure for In Vivo Pressure Monitoring. [Link]

• El-Ayoubi, R., et al. (n.d.). Imidazole-induced contractility of vascular smooth muscle cells in the presence of U-73122, ODQ, indomethacin and 7-nitroindazol. [Link]

• National Institutes of Health. (2023, April 23). Live-cell imaging-based dynamic vascular formation assay for antivascular drug evaluation and screening. [Link]

• National Institutes of Health. (n.d.). Alpha-2 adrenergic and imidazoline receptor agonists prevent cue-induced cocaine-seeking. [Link]

• Dalley, J. W., & Stanford, S. C. (1995). Contrasting effects of the imidazol(in)e alpha 2-adrenoceptor agonists, medetomidine, clonidine and UK 14304 on extraneuronal levels of noradrenaline in the rat frontal cortex: evaluation using in vivo microdialysis and synaptosomal uptake studies. PubMed. [Link]

• Boyd, R. E., et al. (2001). Alpha(2) adrenoceptor agonists as potential analgesic agents. 3. Imidazolylmethylthiophenes. PubMed. [Link]

• University of Al-Qadisiyah. (n.d.). α-ADRENERGIC RECEPTOR AGONISTS. [Link]

• Biblioteka Nauki. (2013, May 10). Imidazole-induced contractility of vascular smooth muscle cells in the presence of U-73122, ODQ, indomethacin and 7. [Link]

• PubChem. (n.d.). 4(5)-(2,6-Dimethylbenzyl)imidazole. [Link]

• National Institutes of Health. (2025, September 30). Synthesis and antitumor activity of steroid-based imidazolium salts. [Link]

• Pharmacophore. (2025, December 26). Investigation of imidazole-4,5-dicarboxylic acid derivatives activity on visceral pain in mice. [Link]

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Contrasting effects of the imidazol(in)e alpha 2-adrenoceptor agonists, medetomidine, clonidine and UK 14,304 on extraneuronal levels of noradrenaline in the rat frontal cortex: evaluation using in vivo microdialysis and synaptosomal uptake studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alpha(2) adrenoceptor agonists as potential analgesic agents. 3. Imidazolylmethylthiophenes - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 25. pnas.org [pnas.org]

Application Note: 4(5)-(2,6-Dimethylbenzyl)imidazole (MPV-207) in Sympathetic Nervous System Research

Executive Summary

The compound 4(5)-(2,6-Dimethylbenzyl)imidazole , commonly referred to in pharmacological literature as MPV-207 , is a potent arylalkyl imidazole derivative[1]. It functions as a highly effective agonist at both central and peripheral α2-adrenoceptors[2]. In the context of sympathetic nervous system (SNS) research, MPV-207 is utilized as a critical pharmacological tool to investigate the modulation of sympathetic outflow, presynaptic autoreceptor function, and the mechanisms underlying centrally mediated bradycardia and hypotension[3].

Unlike rigid structural templates, this guide is designed to provide researchers with a deep mechanistic understanding of MPV-207, followed by field-proven, self-validating experimental protocols to accurately quantify its sympathoinhibitory effects.

Pharmacological Profile & Mechanistic Rationale

MPV-207 acts primarily by stimulating presynaptic α2-adrenoceptors located on sympathetic nerve terminals[2]. The causality of its physiological effect—profound bradycardia and hypotension—is rooted in its ability to hijack the sympathetic negative feedback loop.

When MPV-207 binds to the presynaptic α2-adrenoceptor, it triggers a Gi/o-protein coupled cascade. This inhibits adenylyl cyclase, reducing intracellular cAMP. The subsequent opening of potassium channels (causing membrane hyperpolarization) and closing of voltage-gated calcium channels prevents the exocytosis of norepinephrine (NE) into the synaptic cleft. The withdrawal of this adrenergic drive directly suppresses sympathetic tone[3].

Mechanism of MPV-207 on presynaptic α2-adrenoceptors to inhibit sympathetic tone.

Comparative Quantitative Data

To properly dose and utilize MPV-207, researchers must understand its potency relative to other standard α2-agonists. In pithed rat models, the sympathoinhibitory potency of MPV-207 is roughly equivalent to clonidine, but significantly less than the highly selective veterinary sedative medetomidine[3][4].

Compound	Structural Class	Relative Potency (vs. Clonidine)	Primary Target	Hemodynamic Effect
MPV-207	Arylalkyl imidazole	≈ 1x (Equal)	α2-adrenoceptor	Hypotension, Bradycardia
Clonidine	Imidazoline	1x (Reference)	α2 > α1	Hypotension, Bradycardia
Medetomidine	Arylalkyl imidazole	> 10x	Highly selective α2	Profound Sympathoinhibition
MPV-295	Arylalkyl imidazole	< 1x	α2-adrenoceptor	Hypotension, Bradycardia

Data synthesized from comparative cardiovascular studies in pithed rat models[3][4].

Self-Validating Experimental Protocols

To study the sympathetic nervous system without the confounding variables of intact physiological reflexes, researchers must employ highly controlled models. The following protocols are designed as self-validating systems —meaning the experimental design inherently includes steps to prove that the observed effects are exclusively driven by the hypothesized mechanism.

Protocol A: In Vivo Assessment of Sympathoinhibition (Pithed Rat Model)

Causality & Rationale: In an intact animal, administering an α2-agonist causes transient peripheral vasoconstriction, which triggers a reflex bradycardia via the central baroreceptor reflex. To isolate direct peripheral presynaptic sympathoinhibition, the central nervous system must be destroyed (pithing). This eliminates the baroreflex, allowing researchers to electrically stimulate the spinal sympathetic outflow and directly measure the inhibitory power of MPV-207[3].

Step-by-Step Methodology:

• Animal Preparation: Anesthetize male Wistar rats (e.g., with halothane). Cannulate the left femoral vein (for MPV-207 administration) and the left femoral artery (for continuous Mean Arterial Pressure [MAP] and Heart Rate [HR] recording).

• Tracheotomy & Ventilation: Intubate the trachea and connect to a positive pressure rodent ventilator (room air, 60 strokes/min).

• The Pithing Procedure: Insert a blunt steel rod (1.5 mm diameter) through the orbit and advance it down the spinal canal to the sacral region. Why? This physically destroys the brain and spinal cord, abolishing all central compensatory reflexes[3].

• Equilibration: Allow the animal to stabilize for 15-20 minutes until MAP and HR establish a steady baseline.

• Electrical Stimulation: Apply continuous electrical stimulation to the pithing rod (which acts as an electrode) at the T7–T9 spinal level (e.g., 50 V, 1 ms duration, 0.5–3 Hz). This artificially drives sympathetic tachycardia.

• Drug Administration: Administer MPV-207 via cumulative intravenous (i.v.) bolus injections (ranging from 0.1 to 100 µg/kg). Record the dose-dependent reduction in the electrically stimulated tachycardia.

• System Validation (Critical Step): To prove the sympathoinhibition is strictly α2-mediated, administer the preferential α2-antagonist Yohimbine (1 mg/kg i.v.) [3].

  • Validation Check: If the MPV-207-induced bradycardia is reversed by yohimbine, the system validates that the mechanism is receptor-specific and not a result of off-target cardiotoxicity.

Step-by-step workflow for the pithed rat model to evaluate MPV-207 sympathetic inhibition.

Protocol B: In Vitro Postsynaptic Control Assay (Isolated Rat Atria)

Causality & Rationale: How do we know MPV-207 doesn't just poison the heart muscle directly? To prove that MPV-207's bradycardic effect is exclusively neural (presynaptic), we must test it on isolated cardiac tissue devoid of sympathetic nerve stimulation.

Step-by-Step Methodology:

• Tissue Isolation: Rapidly excise the heart from a sacrificed rat and isolate the right atrium (which contains the intrinsic sinoatrial pacemaker).

• Organ Bath Setup: Suspend the atrium in a 20 mL organ bath containing Tyrode's solution, maintained at 37°C and continuously aerated with 95% O2 / 5% CO2.

• Measurement: Attach the tissue to an isometric force transducer under a resting tension of 0.5 g. Record the spontaneous beating rate.

• Drug Application: Add cumulative concentrations of MPV-207 (10⁻⁹ to 10⁻⁵ M) to the bath.

• System Validation: MPV-207 should show neither agonistic nor antagonistic activity at these cardiac postsynaptic α- and β-adrenoceptors[3].

  • Validation Check: The lack of direct chronotropic response in this isolated tissue definitively validates that the in vivo bradycardia observed in Protocol A is strictly due to presynaptic sympathetic withdrawal.

References

• Title: 4(5)-(2,6-Dimethylbenzyl)imidazole | C12H14N2 | CID 133137 - PubChem Source: nih.gov URL: [Link]

• Title: Peripheral cardiovascular and adrenergic effects of some hypotensive and bradycardic arylalkyl imidazole derivatives in the rat Source: oup.com (Journal of Pharmacy and Pharmacology) URL: [Link]

• Title: Peripheral cardiovascular α- and β-adrenergic effects of some hypotensive and bradycardic arylalkyl imidazole derivatives in the rat Source: oup.com (Journal of Pharmacy and Pharmacology) URL: [Link]

• Title: Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors Source: nih.gov (PubMed) URL: [Link]

Sources

• 1. 4(5)-(2,6-Dimethylbenzyl)imidazole | C12H14N2 | CID 133137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting receptor desensitization in 4(5)-(2,6-Dimethylbenzyl)imidazole alpha-2 assays

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with receptor desensitization in alpha-2 adrenergic receptor assays, specifically when using imidazole-based agonists like 4(5)-(2,6-Dimethylbenzyl)imidazole. Here, we provide in-depth troubleshooting advice, detailed experimental protocols, and a foundational understanding of the mechanisms at play.

I. Understanding Alpha-2 Adrenergic Receptor Desensitization

Alpha-2 adrenergic receptors (α2-ARs), a subtype of G protein-coupled receptors (GPCRs), are crucial in regulating neurotransmitter release and other physiological processes.[1] Upon activation by an agonist, such as 4(5)-(2,6-Dimethylbenzyl)imidazole, these receptors initiate a signaling cascade, typically leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP).[2]

However, prolonged or repeated exposure to an agonist can lead to receptor desensitization, a process that attenuates the cellular response. This is a critical consideration in experimental design and data interpretation. The primary mechanism of rapid desensitization involves:

• Phosphorylation: Agonist-bound receptors are phosphorylated by G protein-coupled receptor kinases (GRKs).[3]

• β-Arrestin Recruitment: Phosphorylated receptors recruit β-arrestin proteins.

• Uncoupling: β-arrestin binding sterically hinders the receptor's ability to couple with its cognate G protein (Gi), thus dampening the downstream signal.[3]

• Internalization: The receptor-β-arrestin complex can then be targeted for internalization into endosomes, further reducing the number of receptors available on the cell surface.[4]

This process is a natural cellular feedback mechanism to prevent overstimulation. However, in an assay setting, it can manifest as a loss of signal, a rightward shift in agonist potency, or complete signal ablation, leading to inaccurate pharmacological assessment of your compound.

II. Frequently Asked Questions (FAQs)

Here we address common questions that arise when working with α2-ARs and imidazole-based agonists.

Q1: What is receptor desensitization and why is it a concern in my alpha-2 assays?

Receptor desensitization is a process where a receptor's response to a stimulus (like an agonist) decreases over time with continuous or repeated exposure.[3] In the context of your α2-AR assays, this is a major concern because it can lead to an underestimation of your compound's potency and efficacy. If desensitization occurs during your assay incubation period, the measured response will not be a true reflection of the compound's initial activity.

Q2: Is 4(5)-(2,6-Dimethylbenzyl)imidazole, as an imidazole derivative, likely to cause α2-AR desensitization?

Yes. Imidazole-based compounds are a well-known class of α2-AR agonists.[5][6] Agonists, by their nature, activate the receptor and can therefore initiate the desensitization cascade. The degree and rate of desensitization can depend on the specific agonist's properties (e.g., its efficacy and binding kinetics) and the cellular context (e.g., the expression levels of GRKs and β-arrestins).

Q3: My signal window is decreasing with longer incubation times. Is this likely due to desensitization?

A decreasing signal window with prolonged agonist incubation is a classic sign of receptor desensitization.[7] As receptors desensitize and potentially internalize, the overall response to the agonist diminishes, leading to a smaller difference between the basal and stimulated signal.

Q4: How can I differentiate between receptor desensitization and compound instability?

This is a critical troubleshooting step. To distinguish between these two possibilities, you can perform a time-course experiment. Measure the response at several time points after agonist addition. If the response peaks and then declines, desensitization is a likely cause.[7] To check for compound stability, you can pre-incubate the compound in your assay buffer for the longest duration of your experiment and then apply it to the cells. If the activity is significantly lower than a freshly prepared solution, compound instability is a concern.

Q5: Could the choice of cell line impact the degree of desensitization I observe?

Absolutely. Different cell lines have varying endogenous expression levels of key regulatory proteins like GRKs and β-arrestins.[8] A cell line with high levels of these proteins may exhibit more rapid and profound desensitization. When possible, it is advisable to characterize the desensitization profile of your chosen cell line with a reference agonist.

III. Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to α2-AR desensitization in your assays.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
Decreased Signal Window Over Time	Receptor desensitization and/or internalization due to prolonged agonist incubation.	Optimize Incubation Time: Perform a time-course experiment to identify the optimal incubation time where the signal is maximal before significant desensitization occurs. This is often between 15 and 60 minutes for α2-ARs.[7] Reduce Agonist Concentration: Use the lowest concentration of your agonist that gives a robust signal (e.g., EC80) to minimize the driving force for desensitization.
Rightward Shift in Agonist Potency (Higher EC50)	Desensitization is occurring during the assay, requiring higher agonist concentrations to achieve the same level of response.	Shorten Incubation Time: As above, a shorter incubation time will better reflect the initial potency of the agonist. Pre-incubation with Antagonist: For antagonist assays, ensure that the antagonist is pre-incubated with the cells before adding the agonist to allow it to bind to the receptors first.
High Basal Signal (in cAMP assays)	Constitutive activity of the overexpressed receptor.	Reduce Receptor Expression Level: Titrate the amount of receptor plasmid used for transfection to find a level that minimizes basal signaling while maintaining a good assay window. Use an Inverse Agonist: If available, an inverse agonist can help to reduce the basal signal and increase the assay window.
Complete Loss of Signal with High Agonist Concentrations	Severe receptor desensitization and internalization at high agonist concentrations.	Expand Agonist Concentration Range: Test lower concentrations of your agonist to find a range where a response can be measured. Use a More Sensitive Assay: Consider using an assay that is less susceptible to complete signal loss, such as a β-arrestin recruitment assay, which directly measures a component of the desensitization process.[9]
Inconsistent Results Between Experiments	Variability in cell passage number, plating density, or reagent preparation.	Standardize Cell Culture: Use cells within a consistent and low passage number range. Ensure consistent cell plating density. Prepare Fresh Reagents: Always prepare fresh dilutions of your compounds and other critical reagents for each experiment.

IV. Experimental Protocols & Workflows

Here are detailed protocols for key assays used to study α2-AR function and desensitization.

A. cAMP Functional Assay to Assess Desensitization

This assay measures the ability of an α2-AR agonist to inhibit forskolin-stimulated cAMP production. Desensitization is observed as a reduced ability of the agonist to inhibit cAMP production after a pre-incubation period.

Materials:

• Cell line stably expressing the desired α2-AR subtype (e.g., HEK293, CHO).

• Assay buffer (e.g., HBSS with 20 mM HEPES, pH 7.4).

• Forskolin.

• 4(5)-(2,6-Dimethylbenzyl)imidazole (or other test agonist).

• Reference α2-AR agonist (e.g., UK 14,304).

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

Protocol:

• Cell Plating: Seed cells in a 96- or 384-well plate at a density that will result in a confluent monolayer on the day of the assay.

• Agonist Pre-incubation (Desensitization Step):

  • For the desensitization group, add your test agonist at a chosen concentration (e.g., 10x EC50) and incubate for a specific period (e.g., 30, 60, 120 minutes) at 37°C.

  • For the control (non-desensitized) group, add assay buffer only.

• Wash: Gently wash the cells 2-3 times with warm assay buffer to remove the pre-incubated agonist.

• Agonist Stimulation:

  • Add a concentration range of your test agonist to both the desensitized and control wells.

  • Simultaneously or immediately after, add a fixed concentration of forskolin (typically 1-10 µM, pre-determined to give a robust cAMP signal).

• Incubation: Incubate for the optimized time determined from your time-course experiments (e.g., 30 minutes) at 37°C.

• cAMP Detection: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol of your chosen detection kit.

• Data Analysis:

  • Normalize the data to the forskolin-only control.

  • Plot the concentration-response curves for both the desensitized and control groups.

  • A rightward shift in the EC50 and/or a decrease in the maximal inhibition in the desensitized group indicates receptor desensitization.

B. β-Arrestin Recruitment Assay

This assay directly measures the recruitment of β-arrestin to the activated α2-AR, a key step in desensitization.

Materials:

• Cell line co-expressing the α2-AR and a β-arrestin-linked reporter system (e.g., DiscoverX PathHunter, Promega NanoBiT).

• Assay buffer.

• 4(5)-(2,6-Dimethylbenzyl)imidazole (or other test agonist).

• Reference α2-AR agonist.

• Detection reagents specific to the assay platform.

Protocol:

• Cell Plating: Plate cells according to the assay manufacturer's recommendations.

• Compound Addition: Add a concentration range of your test agonist to the wells.

• Incubation: Incubate for the recommended time (typically 60-90 minutes) at 37°C.[9]

• Detection: Add the detection reagents and incubate as per the manufacturer's protocol.

• Signal Measurement: Read the luminescence or fluorescence signal on a plate reader.

• Data Analysis:

  • Plot the concentration-response curve.

  • The EC50 value represents the potency of the agonist for inducing β-arrestin recruitment. This can be compared to its potency in a G-protein signaling assay (e.g., cAMP) to assess biased agonism.

C. Receptor Internalization Assay (ELISA-based)

This assay quantifies the number of receptors remaining on the cell surface after agonist treatment.

Materials:

• Cell line expressing an epitope-tagged α2-AR (e.g., HA- or FLAG-tagged).

• 4(5)-(2,6-Dimethylbenzyl)imidazole (or other test agonist).

• Primary antibody against the epitope tag.

• HRP-conjugated secondary antibody.

• TMB substrate.

• Blocking buffer (e.g., PBS with 1% BSA).

• Wash buffer (e.g., PBS).

Protocol:

• Cell Plating: Seed cells in a 96-well plate and grow to confluence.

• Agonist Treatment: Treat cells with your test agonist at various concentrations and for different time points at 37°C to induce internalization. Include an untreated control.

• Fixation: Gently wash the cells with cold PBS and then fix with 4% paraformaldehyde in PBS for 20 minutes at room temperature.

• Blocking: Wash the cells and then block with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate with the primary antibody against the epitope tag (diluted in blocking buffer) for 1-2 hours at room temperature.

• Secondary Antibody Incubation: Wash the cells and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the cells thoroughly and then add TMB substrate. Stop the reaction with an appropriate stop solution.

• Signal Measurement: Read the absorbance at the appropriate wavelength.

• Data Analysis: A decrease in the signal in agonist-treated wells compared to the untreated control indicates receptor internalization.

V. Visualizing the Pathways and Workflows

The following diagrams illustrate the key concepts discussed in this guide.

Figure 1. Simplified signaling and desensitization pathway of the α2-adrenergic receptor.

Figure 2. Experimental workflow for a cAMP-based desensitization assay.

VI. Concluding Remarks

Receptor desensitization is an inherent aspect of α2-adrenergic receptor pharmacology. By understanding the underlying mechanisms and employing the troubleshooting strategies and experimental protocols outlined in this guide, you can mitigate its impact on your assays and obtain more accurate and reproducible data for your research and drug discovery efforts.

VII. References

• Desensitization of the alpha-2 adrenergic receptor in HT29 and opossum kidney cell lines. PubMed. [Link]

• Rapid, agonist-induced desensitization of alpha 2-autoreceptors modulating transmitter release. PubMed. [Link]

• The Discovery of Novel α 2a Adrenergic Receptor Agonists Only Coupling to Gαi/O Proteins by Virtual Screening. MDPI. [Link]

• Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual. NCBI. [Link]

• Desensitization of alpha 2A-adrenoceptor signalling by modest levels of adrenaline is facilitated by beta 2-adrenoceptor-dependent GRK3 up-regulation. PubMed. [Link]

• alpha2A Human Adrenoceptor GPCR Cell Based Agonist cAMP LeadHunter Assay. Eurofins. [Link]

• Desensitization of platelet alpha 2-adrenoceptors after short term infusions of adrenoceptor agonist in man. PubMed. [Link]

• Self-Checking Cell-Based Assays for GPCR Desensitization and Resensitization. ResearchGate. [Link]

• How to Make Your Own Cell-Based Assays to Study β-Arrestin Recruitment. YouTube. [Link]

• Novel Scaffold Agonists of the α2A Adrenergic Receptor Identified via Ensemble-Based Strategy. PMC. [Link]

• HTRF cAMP dynamic 2 and IP-One assays on the SpectraMax M5e reader. Molecular Devices. [Link]

• Studies on desensitization of adrenergic receptors of human adipocytes. PubMed. [Link]

• Measurement of β-Arrestin Recruitment for GPCR Targets. ResearchGate. [Link]

• Divers Pharmacological Significance of Imidazole Derivatives- A Review. Research Journal of Pharmacy and Technology. [Link]

• Chemical and Pharmacological Properties of Imidazoles. IJPPR. [Link]

• A novel luminescence-based β-arrestin membrane recruitment assay for unmodified GPCRs. bioRxiv. [Link]

• GPCR Desensitization: Acute and Prolonged Phases. PMC. [Link]

• Quantitative Measurement of the Target-Mediated Internalization Kinetics of Biopharmaceuticals. PMC. [Link]

• Effects of central imidazolinergic and alpha2-adrenergic activation on water intake. Scielo. [Link]

• Alpha(2) adrenoceptor agonists as potential analgesic agents. 2. Discovery of 4-(4-imidazo)-1,3-dimethyl-6,7-dihydro-thianaphthene as a high-affinity ligand for the alpha(2D) adrenergic receptor. PubMed. [Link]

• Review of pharmacological effects of imidazole derivatives. Journal of Clinical Medicine of Kazakhstan. [Link]

• New imidazoline/α(2)-adrenoceptors affecting compounds-4(5)-(2-aminoethyl)imidazoline (dihydrohistamine) derivatives. Synthesis and receptor affinity studies. PubMed. [Link]

• Contrasting effects of the imidazol(in)e alpha 2-adrenoceptor agonists, medetomidine... PMC. [Link]

• Contrasting effects of the imidazol(in)e alpha 2-adrenoceptor agonists, medetomidine, clonidine and UK 14304 on extraneuronal levels of noradrenaline in the rat frontal cortex: evaluation using in vivo microdialysis and synaptosomal uptake studies. PubMed. [Link]

• Importance and Involvement of Imidazole Structure in Current and Future Therapy. MDPI. [Link]

• A procedure for measuring alpha 2-adrenergic receptor-mediated inhibition of cyclic AMP accumulation in rat brain slices. PubMed. [Link]

• Biosensor Assays for Measuring the Kinetics of G-Protein and Arrestin-Mediated Signaling in Live Cells. NCBI. [Link]

• Regulation of α2AR trafficking and signaling by interacting proteins. PMC. [Link]

• Kinetic Model for the Desensitization of G Protein-Coupled Receptor. ACS Publications. [Link]

• Alpha-2 adrenergic receptor. Wikipedia. [Link]

• Importance and Involvement of Imidazole Structure in Current and Future Therapy. PMC. [Link]

Sources

• 1. Alpha-2 adrenergic receptor - Wikipedia [en.wikipedia.org]
• 2. A procedure for measuring alpha 2-adrenergic receptor-mediated inhibition of cyclic AMP accumulation in rat brain slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Contrasting effects of the imidazol(in)e alpha 2-adrenoceptor agonists, medetomidine, clonidine and UK 14,304 on extraneuronal levels of noradrenaline in the rat frontal cortex: evaluation using in vivo microdialysis and synaptosomal uptake studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rapid, agonist-induced desensitization of alpha 2-autoreceptors modulating transmitter release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Blood-Brain Barrier Permeability Issues with 4(5)-(2,6-Dimethylbenzyl)imidazole

Target Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 4(5)-(2,6-Dimethylbenzyl)imidazole (commonly known as Detomidine) and its derivatives. As a highly lipophilic α2-adrenergic agonist, this compound presents a unique dual-paradigm in neuropharmacology:

• Pharmacokinetic Penetration: Overcoming formulation hurdles to ensure the compound successfully crosses the blood-brain barrier (BBB) without precipitating.

• Pharmacodynamic Restoration: Using the compound as a therapeutic agent to overcome and reverse pathological BBB hyperpermeability (leakage) in models of ischemic stroke, sepsis, and neuroinflammation.

This guide provides authoritative troubleshooting, validated protocols, and mechanistic insights to ensure the scientific integrity of your experiments.

Section 1: Physicochemical Properties & Formulation Troubleshooting

Q1: My compound is exhibiting poor systemic bioavailability and failing to reach the central nervous system (CNS). Why is it precipitating in my in vivo models?

Causality & Solution: 4(5)-(2,6-Dimethylbenzyl)imidazole is a highly lipophilic molecule. Its overall lipophilicity (Log P) is approximately 2.80[1], which is theoretically optimal for passive diffusion across the lipid-rich endothelial cells of the BBB[2]. However, this high lipophilicity means it has poor aqueous solubility. If you are formulating it in 100% saline or phosphate-buffered saline (PBS), the compound will rapidly precipitate upon intravenous injection, leading to micro-emboli and a failure to reach the CNS.

Actionable Fix: Utilize a co-solvent system. A standard self-validating formulation for rodent models is 5-10% DMSO, followed by 10% Tween-80, and 80% sterile saline. Ensure the solution is vortexed and sonicated until completely clear before administration.

Table 1: Physicochemical & Pharmacokinetic Profile of 4(5)-(2,6-Dimethylbenzyl)imidazole

Property	Value / Characteristic	Impact on BBB Dynamics
Molecular Weight	186.25 g/mol	Well below the 400 Da threshold, facilitating rapid passive diffusion[3].
Lipophilicity (Log P)	~2.80	Highly lipophilic; optimal for traversing the BBB lipid bilayer[1].
Receptor Target	α2-adrenergic receptor	Induces central sympatholytic, sedative, and neuroprotective effects[4],[1].
Equipotent Dose	0.02 - 0.04 mg/kg (Equine)	Highly potent; requires precise micro-dosing in smaller mammalian models[5].

Section 2: Overcoming Pathological BBB Permeability (Leakage)

Q2: I am using an ischemia-reperfusion (MCAO) model. How does 4(5)-(2,6-Dimethylbenzyl)imidazole help overcome stroke-induced BBB disruption?

Causality & Mechanism: During cerebral ischemia-reperfusion, oxidative stress and neuroinflammation activate the JNK and p38 Mitogen-Activated Protein Kinase (MAPK) pathways[6]. This activation upregulates Matrix Metalloproteinase-9 (MMP-9), an enzyme that aggressively degrades critical tight junction proteins (ZO-1, Claudin-5, and Occludin) at the BBB[7].

Administration of 4(5)-(2,6-Dimethylbenzyl)imidazole acts as a potent neuroprotectant by suppressing the JNK and p38 MAPK signaling cascades[6]. This suppression halts MMP-9 activity, thereby preserving tight junction integrity and reversing pathological BBB permeability[7].

Mechanistic pathway of BBB restoration via α2-adrenergic receptor activation and MAPK suppression.

Q3: Does the compound interact with efflux transporters like P-glycoprotein (P-gp), and will it affect the BBB permeability of co-administered drugs?

Causality & Solution: Yes, this is a critical factor for combination therapies. While the compound itself diffuses easily, research indicates that its derivatives significantly impair P-glycoprotein-mediated efflux functions[8]. This impairment occurs via the activation of the AMP-activated protein kinase (AMPK) / Nuclear Factor-κB (NF-κB) pathway, which downregulates P-gp expression in a dose- and time-dependent manner[8].

Experimental Implication: If you are co-administering 4(5)-(2,6-Dimethylbenzyl)imidazole with a known P-gp substrate (e.g., certain opioids or chemotherapeutics), the efflux of the secondary drug will be inhibited. This will artificially inflate the secondary drug's concentration in the brain. You must adjust your dosing regimens accordingly to prevent central toxicity.

Section 3: Validated Experimental Protocols

Q4: What is the most reliable, self-validating protocol for quantifying the compound's efficacy in restoring BBB permeability?

Protocol: The Evans Blue (EB) Extravasation Assay is the gold standard[6]. EB dye binds tightly to serum albumin. In a healthy BBB, the albumin-dye complex cannot cross into the brain. In a disrupted BBB, it leaks into the parenchyma. By measuring the dye in the brain tissue, you can directly quantify BBB leakage and the restorative efficacy of your compound.

Step-by-Step Methodology:

• Dye Administration: Inject 2% Evans Blue dye in saline intravenously (typically via the tail vein at 4 mL/kg) 2 hours prior to the experimental endpoint.

• Circulation: Allow the dye to circulate. Scientific Rationale: A 2-hour window is required for sufficient extravasation into the damaged brain parenchyma.

• Transcardial Perfusion (Critical Step): Deeply anesthetize the animal and perform transcardial perfusion with ice-cold PBS. Scientific Rationale: You must flush all blood from the cerebral vasculature. If you skip this, you will measure intravascular dye rather than extravasated dye, generating false-positive permeability data.

• Tissue Extraction & Homogenization: Isolate the ischemic and non-ischemic hemispheres. Weigh the tissue, then homogenize in 50% trichloroacetic acid (TCA).

• Precipitation & Centrifugation: Incubate the homogenate at 4°C for 24 hours, then centrifuge at 10,000 × g for 20 minutes. Scientific Rationale: TCA precipitates the proteins, releasing the EB dye into the supernatant for accurate optical measurement.

• Spectrophotometry: Measure the absorbance of the supernatant at 620 nm. Calculate the concentration against a standard curve of EB dye.

Step-by-step workflow for the Evans Blue Extravasation Assay to quantify BBB permeability.

References

• Dexmedetomidine impairs P‑glycoprotein‑mediated efflux function in L02 cells via the adenosine 5'‑monophosphate‑activated protein kinase/nuclear factor‑κB pathway. PubMed. URL:[Link]

• Dexmedetomidine alleviates blood-brain barrier disruption in rats after cerebral ischemia-reperfusion by suppressing JNK and p38. KoreaMed Synapse. URL: [Link]

• Dexmedetomidine–induced neuroprotection. Translational Perioperative and Pain Medicine. URL:[Link]

• Effect of Long Detomidine Constant Rate Infusion With and Without Vatinoxan on Gastrointestinal Motility in Healthy Horses. EMU DSpace. URL:[Link]

• Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors. PubMed. URL:[Link]

• Determination of lipophilicity and its use as a predictor of blood-brain barrier penetration of molecular imaging agents. PubMed. URL:[Link]

• Which type of drugs penetrate CNS better? Patsnap Synapse. URL:[Link]

• Dexmedetomidine alleviates blood-brain barrier disruption in rats after cerebral ischemia-reperfusion by suppressing JNK and p38 MAPK signaling. PMC. URL:[Link]

Sources

• 1. Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of lipophilicity and its use as a predictor of blood-brain barrier penetration of molecular imaging agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Which type of drugs penetrate CNS better? [synapse.patsnap.com]
• 4. itranspopmed.org [itranspopmed.org]
• 5. dspace.emu.ee [dspace.emu.ee]
• 6. synapse.koreamed.org [synapse.koreamed.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Dexmedetomidine impairs P‑glycoprotein‑mediated efflux function in L02 cells via the adenosine 5'‑monophosphate‑activated protein kinase/nuclear factor‑κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing dosing regimens for 4(5)-(2,6-Dimethylbenzyl)imidazole in rat models

Welcome to the Technical Support Center for in vivo pharmacological profiling of MPV-207 (4(5)-(2,6-Dimethylbenzyl)imidazole). As a highly potent, lipophilic arylalkyl imidazole derivative, MPV-207 functions as a central and peripheral α2​ -adrenergic receptor agonist[1]. In rat models, it is primarily utilized to investigate central sympathoinhibition (hypotension and bradycardia) and peripheral postsynaptic vasoconstriction[1].

This guide provides researchers and drug development professionals with validated protocols, comparative data, and troubleshooting strategies to optimize dosing regimens and isolate specific hemodynamic responses.

Pharmacodynamic Profiling & Comparative Data

Understanding the relative potency and receptor selectivity of MPV-207 is critical for establishing baseline dosing parameters. The biological activity of arylalkyl imidazoles correlates directly with the length of the alkyl bridge between the phenyl and imidazole moieties[1].

Table 1: Pharmacodynamic Profile of MPV-207 vs. Reference α2​ -Agonists in Rat Models

Compound	Relative Potency ( α2​ )	Intact Rat Response (i.v.)	Pithed Rat Response (i.v.)	Receptor Selectivity Profile
MPV-207	High	Hypotension & Bradycardia	Vasoconstriction & Sympathoinhibition	α2​>α1​ (Attenuated by Yohimbine & Prazosin)[1]
Clonidine	High	Hypotension & Bradycardia	Vasoconstriction & Sympathoinhibition	α2​>α1​ [1]
MPV-295	Moderate	Hypotension & Bradycardia	Vasoconstriction	Selective α2​ (Yohimbine-sensitive only)[1]
Medetomidine	Very High	Profound Hypotension & Bradycardia	Vasoconstriction & Sympathoinhibition	Highly Selective α2​

Note: The order of potency for inhibiting electrically stimulated tachycardia in pithed rats is Clonidine = MPV-207 > MPV-295 > MPV-304 > MPV-390[1].

Mechanism of Action

Fig 1: α2-Adrenergic signaling pathway and dual hemodynamic effects of MPV-207.

Validated Experimental Protocols

Protocol A: Central Sympathoinhibition Evaluation in Intact Rats

Causality Focus: Urethane is the anesthetic of choice for this assay because, unlike barbiturates or high-dose isoflurane, it largely preserves autonomic cardiovascular reflexes. This preservation is essential for accurately evaluating the central sympatholytic effects of MPV-207.

Step-by-Step Methodology:

• Anesthesia: Administer urethane (1.2 - 1.5 g/kg i.p.). Self-Validation: Confirm surgical plane via the complete absence of the pedal withdrawal reflex while maintaining spontaneous, rhythmic respiration.

• Cannulation: Surgically isolate and cannulate the femoral artery (for continuous Mean Arterial Pressure [MAP] and Heart Rate [HR] monitoring) and the femoral vein (for MPV-207 infusion).

• Baseline Stabilization: Allow 30 minutes of stabilization. Self-Validation: The system is ready only when MAP remains stable within ±5 mmHg for at least 10 consecutive minutes.

• Dosing: Administer MPV-207 in a cumulative, logarithmic dose-escalation manner (e.g., 1, 3, 10, 30, 100 µg/kg i.v.)[1]. Flush the venous catheter with 0.1 mL heparinized saline after each dose. Allow 15-20 minutes between doses for parameters to plateau.

Protocol B: Peripheral Postsynaptic Evaluation in the Pithed Rat Model

Causality Focus: Pithing physically destroys the central nervous system, eliminating central sympathetic outflow and baroreceptor reflexes. This isolates the peripheral vasculature and the heart, allowing direct assessment of MPV-207's postsynaptic vasoconstrictive properties without central interference[1].

Fig 2: Experimental workflow for isolating peripheral cardiovascular effects in pithed rats.

Step-by-Step Methodology:

• Preparation: Induce anesthesia with isoflurane. Cannulate the left jugular vein and right carotid artery.

• Pithing: Insert a blunt steel rod (1.5 mm diameter) through the orbit and advance it down the spinal canal to the sacrum.

• Ventilation: Immediately connect the tracheal cannula to a rodent ventilator (room air, 1 mL/100g body weight, 60 strokes/min).

• Validation: Confirm successful pithing by the immediate cessation of spontaneous breathing, a precipitous drop in MAP (typically to 40-50 mmHg), and a stable, low baseline HR[1].

• Dosing & Stimulation: To test presynaptic inhibition, apply continuous electrical stimulation to the pithing rod (e.g., 50 V, 1 ms, 0.5-2 Hz) to induce tachycardia. Administer MPV-207 (0.001 - 0.1 mg/kg i.v.) to observe the dose-dependent reduction in HR and simultaneous pressor response[1].

Troubleshooting & FAQs

Q: Why do I observe a transient hypertensive spike before hypotension when administering MPV-207 intravenously in intact rats? A: This biphasic response is a hallmark of lipophilic α2​ -agonists. The initial hypertensive phase is caused by the rapid activation of peripheral postsynaptic α2B​ -adrenoceptors on vascular smooth muscle, leading to transient vasoconstriction. As the lipophilic MPV-207 molecule crosses the blood-brain barrier, it activates central α2A​ -adrenoceptors in the brainstem, which subsequently decreases sympathetic outflow, resulting in the dominant and prolonged hypotensive and bradycardic phase[1].

Q: How can I differentiate between the α1​ and α2​ receptor contributions to the peripheral pressor response of MPV-207? A: While MPV-207 is highly selective for α2​ -adrenoceptors, cross-reactivity can occur. To validate receptor specificity in your pithed rat model, utilize selective antagonists. Pre-treatment with yohimbine (1 mg/kg i.v.), a preferential α2​ -antagonist, will significantly attenuate the MPV-207-induced pressor response[1]. Conversely, pre-treatment with prazosin (0.1 mg/kg i.v.), an α1​ -antagonist, will also attenuate the response, indicating that MPV-207's peripheral postsynaptic actions have mixed α1​/α2​ character at certain doses, unlike its purely α2​ -selective analogue MPV-295[1].

Q: My pithed rats are exhibiting high baseline heart rates prior to MPV-207 dosing. How does this affect my sympathoinhibitory assay? A: A high baseline heart rate in a pithed rat often indicates incomplete pithing or inadequate artificial ventilation leading to hypoxia-induced adrenal catecholamine release. The pithed rat model relies on the complete destruction of the central nervous system to eliminate baroreceptor reflexes[1]. Verify complete pithing by confirming the absence of corneal reflexes. Ensure your ventilation parameters are optimized. If the baseline remains unstable, the sympathoinhibitory effects of MPV-207 on electrically stimulated tachycardia will be masked.

Q: What is the optimal dosing range for MPV-207 to achieve dose-dependent bradycardia without saturating the receptors? A: In urethane-anaesthetized normotensive rats, intravenous (i.v.) injections of MPV-207 exhibit linear, dose-dependent hypotensive and bradycardic effects within the range of 0.001 to 0.1 mg/kg (1–100 µg/kg)[1]. Doses exceeding 0.1 mg/kg often lead to receptor saturation and prolonged peripheral vasoconstriction that masks central hypotension.

References

• Title: Peripheral cardiovascular alpha- and beta-adrenergic effects of some hypotensive and bradycardic arylalkyl imidazole derivatives in the rat Source: PubMed / NIH URL
• Title: Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors Source: PubMed / NIH URL

Sources

• 1. Peripheral cardiovascular alpha- and beta-adrenergic effects of some hypotensive and bradycardic arylalkyl imidazole derivatives in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 4(5)-(2,6-Dimethylbenzyl)imidazole (Detomidine) Hemodynamics

Welcome to the Application Science Support Center. As a Senior Application Scientist, I frequently consult with research teams encountering inconsistent cardiovascular readouts when utilizing 4(5)-(2,6-Dimethylbenzyl)imidazole —commonly known as detomidine .

Detomidine is a potent, highly lipophilic α2-adrenergic agonist. Its complex pharmacological profile often yields a biphasic cardiovascular response: an initial, transient vasopressor peak (hypertension) driven by peripheral receptors, followed by prolonged sympatholysis (hypotension and bradycardia) driven by central receptors[1]. Understanding the mechanistic causality behind these phases is critical for standardizing your experimental models and eliminating data artifacts.

Pathway Visualization: The Biphasic Mechanism

To troubleshoot your readouts, you must first visualize the competing peripheral and central pathways triggered by detomidine administration.

Biphasic hemodynamic response of detomidine: peripheral vs. central α2-adrenoceptor activation.

Quantitative Data: Dose-Dependent Hemodynamic Variations

Researchers often expect a textbook biphasic response but fail to realize it is highly dose-dependent. Below is a summary of expected hemodynamic shifts based on large-animal in vivo models.

IV Dose (µg/kg)	Phase 1: Vasopressor Peak	Phase 2: Hypotensive Trough	Cardiac Index (CI) Impact	Clinical / Experimental Observation
< 10 µg/kg	Brief (1-2 mins)	Present & Pronounced	Moderate reduction	Classic textbook biphasic response.
10 µg/kg	Present	Not observed	↓ ~50% (Brief duration)	Central sympatholysis perfectly balances peripheral resistance[2].
20 µg/kg	Significantly Prolonged	Masked / Absent	↓ ~50% (for ~20 min)	Peripheral receptor saturation dominates the readout[2].
40 µg/kg	Highly Prolonged	Masked / Absent	↓ ~50% (for ~50 min)	Severe A-V block; massive afterload outlasts central effects[2].

Troubleshooting FAQs

Q1: Why am I not observing the expected initial vasopressor spike (hypertension) in my models? A1: The initial hypertensive phase is strictly dependent on the rapid activation of peripheral vascular α2B and α1 receptors before the drug crosses the blood-brain barrier[1]. If you are administering detomidine via a slow infusion rather than a rapid IV bolus, the highly lipophilic drug gradually enters the central nervous system. This premature central α2A activation triggers sympatholysis (decreased sympathetic outflow), which actively counteracts and masks the peripheral vasoconstrictive effects. Solution: Ensure administration is a rapid, controlled IV bolus to hit the peripheral threshold instantly.

Q2: My subjects exhibit prolonged hypertension without the characteristic biphasic drop into hypotension. What is causing this? A2: This is a classic hallmark of dose overload. As shown in the data table above, at higher doses (e.g., 20-40 µg/kg), the hypertension becomes significantly prolonged and the hypotensive phase is entirely masked[2]. The sheer concentration of the drug saturates peripheral receptors, maintaining a high systemic vascular resistance (SVR) that simply outlasts the central sympatholytic window[3]. Solution: Titrate your dose downward (e.g., <10 µg/kg) to unmask the Phase 2 hypotensive trough.

Q3: How do I uncouple the severe bradycardia from the vasopressor response to accurately measure vascular resistance? A3: Detomidine-induced bradycardia is dual-mediated: it is initially triggered by the baroreceptor reflex in response to Phase 1 hypertension, and subsequently sustained by central vagal enhancement[4]. While anticholinergics (like glycopyrrolate) can block this vagal tone, their use is highly controversial. Elevating the heart rate while the subject is experiencing high SVR forces the heart to pump faster against a massive afterload, drastically increasing myocardial oxygen consumption and risking ischemia[4]. Solution: If uncoupling is strictly necessary for your assay, consider using a paced isolated-heart model (Langendorff) rather than an intact in vivo model.

Q4: Why are my detomidine vasopressor readouts inconsistent between conscious and anesthetized cohorts? A4: Volatile anesthetics (e.g., isoflurane) profoundly alter baseline hemodynamics by inducing peripheral vasodilation and blunting autonomic baroreceptor reflexes[5]. In a conscious model, detomidine is highly active in reducing heart rate and increasing blood pressure[1]. In an anesthetized model, the baseline SVR is already artificially lowered, and the central sympatholytic effect of detomidine synergizes with the anesthetic, often resulting in a muted vasopressor peak and exaggerated hypotension. Solution: Standardize your anesthetic depth rigorously (e.g., exactly 1.0 MAC) or utilize chronically instrumented conscious models for pure pharmacological readouts[3].

Self-Validating Protocol: In Vivo Hemodynamic Evaluation of Detomidine

To ensure your data is free of procedural artifacts, utilize this self-validating methodology designed to isolate and quantify the peripheral vasopressor response while controlling for central sympatholytic variables.

Step 1: Model Preparation & Instrumentation

• Induce anesthesia and maintain the subject on a strictly controlled mechanical ventilator to prevent hypoxia-induced sympathetic surges.

• Catheterize the femoral artery (for continuous Mean Arterial Pressure [MAP] monitoring) and a central vein (for drug administration).

Step 2: Baseline Stabilization & Autonomic Control

• Allow a 15-minute equilibration period. Verify MAP variance is <5% over a 5-minute rolling window.

• Causality Check: Ensure core body temperature is maintained via a heating pad. Hypothermia induces peripheral vasoconstriction, which will artificially skew your baseline SVR and blunt the Phase 1 peak.

Step 3: Precise Administration Kinetics

• Reconstitute detomidine in sterile 0.9% saline.

• Administer the target dose (e.g., 5-10 µg/kg to ensure a biphasic response) as a rapid IV bolus over exactly 3 seconds.

• Immediately flush with 0.2 mL heparinized saline to ensure complete and instantaneous systemic delivery.

Step 4: Biphasic Data Acquisition

• Phase 1 (0-5 mins): Record the peak systolic pressure and maximum MAP. This quantifies the peripheral α2B/α1 affinity.

• Phase 2 (15-60 mins): Record the nadir MAP and heart rate. This quantifies the central α2A sympatholytic penetration.

Step 5: The Validation Check (System Autonomy)

• At T=60 minutes, administer a highly specific α2-antagonist (e.g., atipamezole) IV[6].

• Self-Validation: A rapid return to baseline MAP and HR within 5 minutes validates that the observed hemodynamic shifts were specifically α2-mediated and not an artifact of anesthetic depth, volume loading, or deteriorating cardiovascular health.

Sources

• 1. Cardiovascular action of detomidine, a sedative and analgesic imidazole derivative with alpha-agonistic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cardiovascular effects of medetomidine, detomidine and xylazine in horses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. madbarn.com [madbarn.com]
• 4. VASG Alpha-2 Agonists [vasg.org]
• 5. Clinicophysiological and haemodynamic effects of fentanyl with xylazine, medetomidine and dexmedetomidine in isoflurane-anaesthetised water buffaloes (Bubalus bubalis) [scielo.org.za]
• 6. avmajournals.avma.org [avmajournals.avma.org]

Technical Support Center: Enhancing Reproducibility of 4(5)-(2,6-Dimethylbenzyl)imidazole Binding Affinity Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4(5)-(2,6-Dimethylbenzyl)imidazole and other small molecule imidazole derivatives. This guide is designed to provide in-depth troubleshooting advice and best practices to enhance the reproducibility and reliability of your binding affinity assays. While a specific, standardized assay for 4(5)-(2,6-Dimethylbenzyl)imidazole is not extensively documented in current scientific literature, the principles and protocols outlined here are broadly applicable to the characterization of small molecule-protein interactions.

The imidazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic drugs with a wide range of biological activities, including antifungal, anticancer, and anti-inflammatory properties.[1][2][3] The biological effects of imidazole derivatives are diverse, from inhibiting viral proteases and fungal ergosterol biosynthesis to modulating the activity of enzymes like cyclooxygenase (COX).[4][5][6] Given this broad potential, robust and reproducible binding affinity data is paramount for advancing your research.

This resource is structured to help you navigate the common challenges encountered in binding affinity assays, from initial experimental design to data interpretation.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors to control for ensuring the reproducibility of my 4(5)-(2,6-Dimethylbenzyl)imidazole binding assay?

A1: Reproducibility in small molecule binding assays hinges on meticulous control over several key variables. The most common sources of variability include:

• Reagent Quality and Consistency: This includes the purity of your 4(5)-(2,6-Dimethylbenzyl)imidazole, the target protein's concentration, activity, and the absence of contaminants.

• Buffer Composition: pH, ionic strength, and the presence of additives (e.g., detergents, reducing agents) can significantly impact binding interactions.[7]

• Experimental Conditions: Temperature fluctuations, incubation times, and pipetting accuracy are critical to control.[8]

• Assay-Specific Parameters: For techniques like Surface Plasmon Resonance (SPR), surface chemistry and regeneration conditions are crucial.[9] In Fluorescence Polarization (FP), the choice of fluorophore and tracer concentration is vital.[3]

• Data Analysis: Using the appropriate binding model and statistical analysis is essential for accurate determination of affinity constants (K_d).[10]

Q2: My 4(5)-(2,6-Dimethylbenzyl)imidazole has limited aqueous solubility. How can I accurately measure its binding affinity?

A2: Poor solubility is a common challenge with small organic molecules. Here are some strategies:

• Use of Co-solvents: A small percentage of an organic solvent like DMSO is often used to solubilize the compound. However, it is crucial to determine the maximum percentage of the co-solvent that your target protein can tolerate without loss of activity or stability. Ensure that all solutions, including controls, contain the same final concentration of the co-solvent.

• Detergents: For some proteins, particularly membrane proteins, the inclusion of a mild non-ionic detergent can aid in both protein stability and compound solubility.[11]

• Assay Selection: Some techniques are more tolerant of co-solvents than others. For example, Isothermal Titration Calorimetry (ITC) can be sensitive to heats of dilution from co-solvents, requiring careful buffer matching.

Q3: How do I differentiate between true binding and non-specific interactions or assay artifacts?

A3: This is a critical aspect of validating your results. A multi-pronged approach is recommended:

• Orthogonal Assays: Validate your primary assay's findings with a different biophysical method. For example, if you identify a "hit" in a fluorescence-based assay, confirm the interaction with a label-free method like ITC or SPR.

• Counter-Screening: Use a structurally related but inactive compound as a negative control. You can also test your compound against an unrelated protein to check for non-specific binding.

• Competition Assays: Demonstrate that your unlabeled compound can compete with a known binder (if one exists) for the target protein.

• Detergent Titration: For potential colloidal aggregators, repeating the assay with a low concentration of a non-ionic detergent (e.g., 0.01% Triton X-100) can help identify this artifact. Aggregation-based inhibition is often attenuated by detergents.[11]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your binding affinity assays.

Problem 1: Low or No Binding Signal

Possible Cause	Explanation	Recommended Solution
Inactive Protein	The target protein may be misfolded, aggregated, or degraded.	- Confirm protein concentration and purity (e.g., via SDS-PAGE, SEC).- Assess protein activity using a functional assay, if available.- Optimize protein storage conditions (buffer, temperature, additives).
Incorrect Buffer Conditions	The pH or ionic strength of the assay buffer may not be optimal for the binding interaction.	- Perform a buffer screen to test a range of pH values and salt concentrations.- Ensure the buffer composition is compatible with both the protein and the ligand.
Insufficient Concentrations	The concentrations of the protein or ligand may be too far below the dissociation constant (K_d) to generate a detectable signal.	- If the K_d is unknown, use a wide range of ligand concentrations in your initial experiments.- For techniques like ITC, ensure that the "c-window" (c = [Macromolecule] / K_d) is appropriate (ideally between 10 and 1000).[12]
Ligand Degradation	4(5)-(2,6-Dimethylbenzyl)imidazole may be unstable in the assay buffer or over the course of the experiment.	- Assess the stability of the compound in the assay buffer over time using techniques like HPLC or LC-MS.

Problem 2: High Background or Non-Specific Binding

Possible Cause	Explanation	Recommended Solution
Protein Aggregation	Aggregated protein can cause light scattering and non-specific binding of the ligand.	- Centrifuge the protein stock immediately before use.- Include a low concentration of a non-ionic detergent (e.g., 0.01% Tween-20) in the assay buffer.[11]
Compound Interference	The compound itself may be fluorescent or colored, interfering with optical detection methods.	- Run controls with the compound alone (no protein) to quantify its intrinsic signal.- If interference is significant, consider a label-free assay format like ITC or SPR.[11]
Non-Specific Binding to Surfaces	In plate-based or SPR assays, the protein or ligand may bind non-specifically to the plastic or sensor surface.	- Use low-binding surface plates.- Add a blocking agent like Bovine Serum Albumin (BSA) to the assay buffer (0.1-1 mg/mL).[7]
Colloidal Aggregation of Ligand	At higher concentrations, some small molecules form aggregates that sequester and inhibit proteins non-specifically.	- Repeat the assay in the presence of 0.01% Triton X-100. A significant loss of potency suggests aggregation.[11]- Visually inspect solutions for turbidity at high compound concentrations.

Problem 3: Poor Reproducibility (High Inter- or Intra-Assay Variability)

Possible Cause	Explanation	Recommended Solution
Inconsistent Reagent Preparation	Variations in buffer preparation, protein dilution, or compound stock handling can lead to significant variability.	- Prepare large batches of buffers and reagents to be used across multiple experiments.- Aliquot protein stocks to avoid multiple freeze-thaw cycles.
Pipetting Inaccuracy	Small errors in pipetting, especially of viscous solutions or small volumes, can introduce large errors.	- Regularly calibrate pipettes.- Use reverse pipetting for viscous solutions.- Pre-wet pipette tips before dispensing.[2]
Temperature Fluctuations	Binding affinities can be temperature-dependent. Inconsistent temperatures between experiments will lead to variability.	- Use a calibrated, temperature-controlled incubator or plate reader.- Allow all reagents to equilibrate to the assay temperature before starting the experiment.[8]
Assay Not at Equilibrium	If measurements are taken before the binding reaction has reached equilibrium, the apparent affinity will be inaccurate and variable.	- Determine the time to reach equilibrium by measuring the binding signal at several different incubation times.[13]

Experimental Workflows and Protocols

Workflow for Troubleshooting Binding Affinity Assays

Caption: Relationship between assay design, key parameters, and data reproducibility.

References

• Computational Discovery of Novel Imidazole Derivatives as Inhibitors of SARS-CoV-2 Main Protease: An Integrated Approach Combining Molecular Dynamics and Binding Affinity Analysis. (2024). MDPI. [Link]

• Inhibition of Protein-Protein Interactions: Cell-Based Assays. (2017). NCBI. [Link]

• Top 10 tips for high quality SPR data | SPR Guide. (2023). Nicoya Lifesciences Inc.[Link]

• Statistical Modeling of Transcription Factor Binding Affinities Predicts Regulatory Interactions. (2008). PLOS Computational Biology. [Link]

• Design, synthesis, and biological evaluation of novel imidazole derivatives as analgesic and anti-inflammatory agents: experimental and molecular docking insights. (2024). Scientific Reports. [Link]

• ITC Quick Start Guide and Troubleshooting. Scribd. [Link]

• Troubleshooting guide for Isothermal Titration Calorimetry. (2011). University of Copenhagen. [Link]

• 4(5)-(2,6-Dimethylbenzyl)imidazole. PubChem. [Link]

• A Guide to Simple and Informative Binding Assays. (2017). Molecular Biology of the Cell. [Link]

• A review: Imidazole synthesis and its biological activities. (2016). Journal of Chemical and Pharmaceutical Research. [Link]

• Mechanism of action of antifungal drugs, with special reference to the imidazole derivatives. (1984). PubMed. [Link]

• Cell-Binding Assays for Determining the Affinity of Protein–Protein Interactions: Technologies and Considerations. (2017). Cold Spring Harbor Protocols. [Link]

• Small Molecule Hit Identification and Validation. Broad Institute. [Link]

• Divers Pharmacological Significance of Imidazole Derivatives- A Review. (2012). Research Journal of Pharmacy and Technology. [Link]

• Binding Assays: Common Techniques and Key Considerations. (2025). Fluidic Sciences Ltd. [Link]

• Fluorescence polarization assays to study carbohydrate–protein interactions. (2025). Organic & Biomolecular Chemistry. [Link]

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• 1. pharmacyjournal.net [pharmacyjournal.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Computational Discovery of Novel Imidazole Derivatives as Inhibitors of SARS-CoV-2 Main Protease: An Integrated Approach Combining Molecular Dynamics and Binding Affinity Analysis [mdpi.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism of action of antifungal drugs, with special reference to the imidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of Protein-Protein Interactions: Cell-Based Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. biolmolchem.com [biolmolchem.com]
• 13. Protein-Protein Interactions Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]

Reference Data & Comparative Studies

Validation of 4(5)-(2,6-Dimethylbenzyl)imidazole (MPV-207) as a Reference Compound in Detomidine Research: A Comparative Guide

Introduction: The Critical Role of Reference Compounds

The accurate pharmacological evaluation and analytical quantification of arylalkyl imidazole derivatives require highly specific reference standards. Detomidine (4-(2,3-dimethylbenzyl)-1H-imidazole), a potent α2​ -adrenergic agonist utilized extensively in veterinary medicine for its sedative and analgesic properties (1)[1], demands rigorous validation frameworks during pharmacokinetic profiling and drug development. Its structural isomer, 4(5)-(2,6-dimethylbenzyl)imidazole (commonly designated as MPV-207) (2)[2], serves as an indispensable reference compound and internal standard (IS).

This guide provides an objective comparison of MPV-207 against alternative reference compounds, detailing the mechanistic causality behind its selection, and outlining self-validating experimental protocols for its application in detomidine research.

Mechanistic Grounding & Pharmacological Profile

The efficacy of a reference compound is dictated by its structural homology to the target analyte. MPV-207 differs from detomidine solely by the substitution pattern on the benzyl ring (2,6-dimethyl versus 2,3-dimethyl).

• Causality in Analytical Chemistry: This subtle positional isomerism ensures that MPV-207 co-extracts with detomidine during liquid-liquid extraction (LLE) and exhibits nearly identical ionization efficiency in electrospray ionization (ESI). However, the slight difference in spatial conformation alters its interaction with stationary phases, allowing for distinct chromatographic resolution from detomidine—a critical requirement for preventing signal interference in LC-MS/MS.

• Causality in Pharmacology: In α2​ -adrenoreceptor binding assays, the 2,6-dimethyl substitution creates steric hindrance that reduces its agonistic potency compared to detomidine and its methylated derivative, medetomidine (3)[3]. This lower potency makes MPV-207 an excellent baseline reference to calibrate receptor sensitivity and map the dynamic range of novel α2​ -agonists.

Alpha-2 adrenergic receptor signaling pathway activated by agonists like detomidine and MPV-207.

Comparative Performance Data

When validating detomidine assays or screening novel α2​ -agonists, researchers must select the most appropriate reference. Table 1 summarizes the performance of MPV-207 against common alternatives like medetomidine, clonidine, and xylazine (4)[4].

Table 1: Pharmacological and Analytical Comparison of Reference Compounds in Detomidine Research

Compound	Chemical Structure	α2​ Potency (vs. Detomidine)	Suitability as LC-MS/MS IS for Detomidine
Detomidine (Analyte)	4-(2,3-dimethylbenzyl)imidazole	1.0 (Baseline)	N/A
MPV-207	4(5)-(2,6-dimethylbenzyl)imidazole	Lower	Optimal (Isomer, identical m/z, distinct RT)
Medetomidine	4-[1-(2,3-dimethylphenyl)ethyl]imidazole	Higher	Poor (Different m/z, distinct PK profile)
Clonidine	N-(2,6-dichlorophenyl)-4,5-dihydro-1H-imidazol-2-amine	Lower	Suboptimal (Different chemical class)
Xylazine	N-(2,6-dimethylphenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine	Lower	Suboptimal (Different chemical class)

Experimental Validation Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for utilizing MPV-207 in detomidine research.

Protocol A: Analytical Validation (LC-MS/MS Quantification)

Objective: Accurately quantify detomidine in plasma samples using MPV-207 to correct for matrix effects and extraction losses.

Step-by-Step Methodology:

• Preparation of Standards: Prepare a primary stock solution of detomidine and MPV-207 (1 mg/mL in methanol). Dilute to working concentrations (1–1000 ng/mL).

• Sample Spiking: Aliquot 100 µL of blank plasma. Spike with 10 µL of MPV-207 working solution (yielding a final IS concentration of 50 ng/mL). Causality: Spiking before extraction ensures the IS undergoes the exact same thermodynamic partitioning as the analyte.

• Liquid-Liquid Extraction (LLE): Add 500 µL of ethyl acetate/hexane (1:1, v/v) to the spiked plasma. Vortex for 2 minutes and centrifuge at 10,000 x g for 5 minutes.

• Solvent Evaporation: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution & Injection: Reconstitute the residue in 100 µL of mobile phase (Water/Acetonitrile 80:20 with 0.1% formic acid). Inject 5 µL into the LC-MS/MS system.

• MS/MS Detection: Monitor the transitions in positive ESI mode. Both detomidine and MPV-207 share a precursor ion of m/z 187.1 ( [M+H]+ ) (2)[2].

Self-Validation Check: The calibration curve must exhibit an R2≥0.995 . The peak area ratio of Detomidine/MPV-207 in quality control (QC) samples must yield a coefficient of variation (CV) ≤15% , confirming that the IS successfully normalized matrix suppression.

Analytical workflow for LC-MS/MS quantification of detomidine using MPV-207 as an internal standard.

Protocol B: In Vitro Pharmacological Validation ( α2​ -Adrenoreceptor Binding Assay)

Objective: Use MPV-207 to benchmark the binding affinity of detomidine and its derivatives.

Step-by-Step Methodology:

• Membrane Preparation: Isolate cell membranes from CHO cells stably expressing human α2A​ , α2B​ , and α2C​ adrenoreceptors.

• Radioligand Incubation: Incubate 50 µg of membrane protein with 1 nM [3H] -RX821002 (a selective α2​ -antagonist) in assay buffer (50 mM Tris-HCl, pH 7.4). Causality: Using an antagonist radioligand prevents the receptor from internalizing during the assay, ensuring stable binding kinetics.

• Displacement: Add increasing concentrations ( 10−11 to 10−5 M) of detomidine, medetomidine, and MPV-207 in parallel wells (3)[3].

• Termination & Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine. Wash filters three times with ice-cold buffer.

• Scintillation Counting: Measure bound radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate IC50​ values using non-linear regression. Convert to Ki​ using the Cheng-Prusoff equation.

Self-Validation Check: The specific binding of the radioligand must be >80% of total binding. The Ki​ of the reference compound (MPV-207) must fall within ±0.5 log units of historical baseline data to validate the assay's sensitivity and dynamic range.

Conclusion & Best Practices

The validation of 4(5)-(2,6-dimethylbenzyl)imidazole (MPV-207) as a reference compound provides a robust framework for detomidine research. Its isomeric relationship to detomidine guarantees parallel physicochemical behavior during sample preparation and ionization, while its distinct pharmacological potency makes it a reliable benchmark in receptor assays (3)[3].

Best Practices for Implementation:

• Always verify the chromatographic baseline separation of MPV-207 and detomidine using a high-resolution C18 or biphenyl column, as they share identical molecular weights and precursor ions.

• In pharmacological assays, utilize MPV-207 to define the lower boundary of the dynamic range when screening highly potent α2​ -agonists like medetomidine or novel derivatives.

References

• Source: pageplace.
• 4(5)-(2,6-Dimethylbenzyl)
• Source: nih.
• Evaluation of Medetomidine for Short-Term Immobilization of Domestic Pigeons (Columba livia) and Amazon Parrots (Amazona species)

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• 2. 4(5)-(2,6-Dimethylbenzyl)imidazole | C12H14N2 | CID 133137 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

4(5)-(2,6-Dimethylbenzyl)imidazole (MPV-207) vs. Clonidine: A Comparative Guide on Hypotensive Potency in Animal Models

Executive Summary & Pharmacological Context

This guide provides an objective, data-driven comparison of the hypotensive and bradycardic potencies of 4(5)-(2,6-Dimethylbenzyl)imidazole (MPV-207) and the reference standard, clonidine . Both compounds are potent α2​ -adrenergic receptor agonists. By analyzing their structure-activity relationships (SAR) and in vivo performance in validated animal models, this guide serves as a comprehensive resource for researchers investigating centrally acting antihypertensive agents and sympatholytic drugs.

Clonidine (2,6-dichloro-N-(2-imidazolidinylidene)aniline) is the prototypical central α2​ -adrenoceptor agonist, widely utilized for its hypotensive and sedative properties [1]. MPV-207, an arylalkyl imidazole derivative, was developed to explore the pharmacophore requirements of the α2​ -receptor binding pocket.

Causality in Structural Design: The hypotensive efficacy of these compounds relies on their ability to cross the blood-brain barrier and bind to central α2​ -adrenoceptors in the brainstem (e.g., the locus coeruleus and rostroventrolateral medulla) [2]. MPV-207 replaces clonidine's amino bridge and dichlorophenyl group with a single methylene bridge and a 2,6-dimethylphenyl group. This specific alkyl bridge length is critical: extending the bridge (as seen in derivatives like MPV-295 or MPV-304) significantly reduces α -adrenoceptor affinity [3]. The single methylene bridge in MPV-207 perfectly mimics the steric and electronic conformation of clonidine, resulting in an equivalent receptor activation profile.

Fig 1: Central α2-adrenergic signaling pathway mediating hypotension and bradycardia.

Comparative Hypotensive Potency: Clonidine vs. MPV-207

In vivo assessments of hypotensive potency require models that can differentiate between central sympathoinhibitory effects (which lower blood pressure) and peripheral postsynaptic effects (which transiently raise blood pressure).

In intact, anesthetized rats, both clonidine and MPV-207 induce a characteristic biphasic blood pressure response: an initial, transient hypertension (mediated by peripheral vascular α2B​ / α1​ receptors) followed by sustained hypotension and bradycardia (mediated by central α2A​ receptors) [4].

When evaluated in the pithed rat model —which eliminates central compensatory reflexes—the order of potency for α -adrenoceptor-mediated vasoconstriction and the inhibition of electrically stimulated tachycardia is strictly: Clonidine = MPV-207 > MPV-295 > MPV-304 > MPV-390 [3][5]. This confirms that MPV-207 possesses an equipotent peripheral and central sympatholytic profile to clonidine.

Data Synthesis & Quantitative Comparison

The following table summarizes the comparative pharmacodynamic profiles of Clonidine and MPV-207 based on established in vivo data.

Pharmacological Parameter	Clonidine	4(5)-(2,6-Dimethylbenzyl)imidazole (MPV-207)
Chemical Class	Imidazoline derivative	Arylalkyl imidazole derivative
Primary Target	α2​ -Adrenoceptor	α2​ -Adrenoceptor
Central Hypotensive Efficacy	High (Sustained MAP reduction)	High (Sustained MAP reduction)
Relative Potency (Vasoconstriction)	Reference Standard (1.0x)	Equipotent (~1.0x)
Relative Potency (Sympatho-inhibition)	Reference Standard (1.0x)	Equipotent (~1.0x)
Receptor Antagonism Profile	Reversed by Yohimbine / Idazoxan	Reversed by Yohimbine / Prazosin (partial)
Alkyl Bridge Impact on SAR	N/A (Amino bridge)	Optimal (1-carbon bridge maximizes affinity)

In Vivo Experimental Workflow: The Pithed Rat Model

To establish a self-validating system for comparing these agonists, the pithed rat model is the gold standard. It allows researchers to isolate peripheral postsynaptic (vasopressor) and presynaptic (sympatho-inhibitory) activities without the confounding influence of central baroreceptor reflexes or anesthetic-induced CNS depression [1].

Fig 2: Pithed rat experimental workflow for isolating peripheral cardiovascular effects.

Step-by-Step Protocol:

• Anesthesia & Cannulation : Induce anesthesia in male Wistar rats using pentobarbital (avoid ketamine/xylazine as xylazine is an α2​ -agonist that will confound readouts). Cannulate the trachea for artificial ventilation, the jugular vein for intravenous (I.V.) drug administration, and the carotid artery for continuous mean arterial pressure (MAP) and heart rate (HR) monitoring.

• Pithing Procedure : Insert a blunt steel rod through the orbit and advance it down the spinal canal to mechanically destroy the central nervous system. This immediately abolishes central sympathetic tone.

• Stabilization : Ventilate the animal artificially with room air. Allow hemodynamics to stabilize for 15-20 minutes until a steady baseline MAP (typically 40-50 mmHg) is achieved.

• Sympathetic Stimulation : Apply electrical stimulation (e.g., 0.2–1.0 Hz, 50 V, 1 ms duration) to the spinal cord at the C7–T1 level via the pithing rod to induce a stable baseline tachycardia.

• Cumulative Dosing : Administer cumulative I.V. doses of clonidine or MPV-207 (e.g., 0.1 to 100 µg/kg) and record the dose-dependent inhibition of tachycardia (presynaptic α2​ effect) and the dose-dependent increase in MAP (postsynaptic α1​ / α2​ effect).

• Receptor Validation (Self-Validation Step) : To prove the observed effects are strictly α -adrenoceptor mediated, administer selective antagonists. The postsynaptic vasopressor effects of MPV-207 are attenuated by prazosin (0.1 mg/kg I.V., α1​ -antagonist) and yohimbine (1 mg/kg I.V., α2​ -antagonist), validating its mixed peripheral agonism at high doses [3][5].

Conclusion & Translational Outlook

The structural evolution from clonidine to MPV-207 highlights the flexibility of the α2​ -adrenoceptor binding pocket. While clonidine remains the clinical standard, MPV-207 demonstrates that replacing the rigid imidazoline-amino-phenyl axis with a flexible arylalkyl imidazole scaffold does not compromise hypotensive potency, provided the single-carbon bridge is maintained. This insight is critical for drug development professionals designing next-generation sympatholytics with optimized lipophilicity and reduced off-target central nervous system depression.

References

• MDPI. "The Dual Cardiovascular Effect of Centrally Administered Clonidine: A Comparative Study between Pentobarbital- and Ketamine/Xylazine-Anesthetized Rats." International Journal of Molecular Sciences.[Link]

• PubMed. "On the mechanism of central hypotensive action of clonidine." Journal of Cardiovascular Pharmacology.[Link]

• PubMed. Savola, J. M., Puurunen, J., Ruskoaho, H., & Kärki, N. T. "Peripheral cardiovascular α- and β-adrenergic effects of some hypotensive and bradycardic arylalkyl imidazole derivatives in the rat." Journal of Pharmacy and Pharmacology.[Link]

• PubMed. Savola, J. M., et al. "Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors." Journal of Autonomic Pharmacology.[Link]

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• 4. Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peripheral cardiovascular alpha- and beta-adrenergic effects of some hypotensive and bradycardic arylalkyl imidazole derivatives in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Lipophilicity of 4(5)-(2,6-Dimethylbenzyl)imidazole and Other Imidazole Derivatives

Introduction: The Critical Role of Lipophilicity in Imidazole-Based Drug Discovery

The imidazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide spectrum of biological activities, including antifungal, anticancer, and antihypertensive properties.[1][2][3] The journey of a drug molecule from administration to its target site is a complex process governed by a delicate balance of its physicochemical properties. Among these, lipophilicity, the affinity of a molecule for a lipid-rich environment, stands out as a critical determinant of a drug's pharmacokinetic and pharmacodynamic profile.[4]

This guide provides a comparative analysis of the lipophilicity of 4(5)-(2,6-Dimethylbenzyl)imidazole and other selected imidazole derivatives. By examining experimental and calculated lipophilicity data, we aim to provide researchers, scientists, and drug development professionals with a deeper understanding of the structure-lipophilicity relationships within this important class of compounds. Such insights are invaluable for the rational design of novel imidazole-based therapeutics with optimized absorption, distribution, metabolism, and excretion (ADME) properties.

Lipophilicity is quantitatively expressed as the logarithm of the partition coefficient (log P), which measures the ratio of a compound's concentration in a nonpolar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium.[5] A higher log P value indicates greater lipophilicity, which can enhance a drug's ability to cross cell membranes but may also lead to increased metabolic breakdown and reduced aqueous solubility. Conversely, a lower log P value signifies higher hydrophilicity, potentially improving solubility but hindering membrane permeability. Therefore, achieving an optimal log P is a key objective in drug design.

Experimental Determination of Lipophilicity: Methodologies and Rationale

Several experimental methods are employed to determine the log P of a compound, each with its own advantages and limitations. The two most common techniques are the shake-flask method and reverse-phase high-performance liquid chromatography (RP-HPLC).

The Shake-Flask Method: The Gold Standard

The shake-flask method is the traditional and most direct way to measure log P.[6] It involves dissolving a compound in a biphasic system of n-octanol and water, vigorously shaking the mixture to allow for partitioning, and then quantifying the compound's concentration in each phase after separation. While considered the "gold standard" for its accuracy, this method can be time-consuming and requires a relatively pure sample.[7]

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): A High-Throughput Alternative

RP-HPLC offers a more rapid and less sample-intensive approach to estimate log P.[7] In this technique, a compound is passed through a column packed with a nonpolar stationary phase. The retention time of the compound on the column is correlated with its lipophilicity. By calibrating the system with compounds of known log P values, the log P of an unknown compound can be determined. RP-HPLC is particularly advantageous for screening the lipophilicity of a large number of compounds in the early stages of drug discovery.[7][8]

Experimental Protocol: Determination of log P by RP-HPLC

This section outlines a general protocol for determining the log P of imidazole derivatives using RP-HPLC.

Materials:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector

• C18 reverse-phase column

• Mobile phase: Acetonitrile and water (HPLC grade)

• Reference compounds with known log P values (e.g., a homologous series of alkylbenzenes)

• Test compounds (imidazole derivatives)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Standard Solutions: Prepare stock solutions of the reference and test compounds in a suitable solvent (e.g., acetonitrile or methanol). From these, prepare a series of working standard solutions of known concentrations.

• Chromatographic Conditions:

  • Set the flow rate of the mobile phase (e.g., 1.0 mL/min).

  • Use a gradient or isocratic elution method with a mixture of acetonitrile and water. The exact composition will depend on the compounds being analyzed.

  • Set the UV detector to a wavelength where the compounds exhibit maximum absorbance.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Calibration:

  • Inject the reference standard solutions into the HPLC system and record their retention times (t_R).

  • Calculate the capacity factor (k') for each reference compound using the formula: k' = (t_R - t_0) / t_0, where t_0 is the dead time (retention time of an unretained compound).

  • Plot a calibration curve of log k' versus the known log P values of the reference compounds.

• Sample Analysis:

  • Inject the test compound solutions into the HPLC system and record their retention times.

  • Calculate the log k' for each test compound.

• Log P Determination:

  • Using the equation of the linear regression from the calibration curve, calculate the log P of the test compounds from their measured log k' values.

Visualizing the Workflow

Caption: Workflow for log P determination by RP-HPLC.

Comparative Lipophilicity Data

The following table summarizes the experimental and calculated log P values for 4(5)-(2,6-Dimethylbenzyl)imidazole and a selection of other imidazole derivatives. These compounds were chosen to illustrate the impact of different substituents on lipophilicity.

Compound	Structure	Log P (Experimental)	Log P (Calculated)	Citation(s)
Imidazole		-0.08	-0.1	[8][9]
2-Methylimidazole		0.24	0.2	[5][10][11]
4-Methylimidazole		0.23	-	[2][12]
2-Phenylimidazole		1.88	1.9	[13][14]
4,5-Diphenylimidazole		-	2.84	[15]
4(5)-(2,6-Dimethylbenzyl)imidazole		-	2.7	[16]
Medetomidine		2.80	3.1	[6][17]
Clonidine		1.59	1.6	[18]
Xylazine		2.37 - 2.8	2.8	[7][19]

Note: Calculated log P values are typically generated using computational algorithms (e.g., XLogP3) and may differ slightly from experimental values.

Structure-Lipophilicity Relationship Analysis

The data presented in the table reveals a clear correlation between the chemical structure of imidazole derivatives and their lipophilicity.

• Unsubstituted Imidazole: The parent imidazole ring is hydrophilic, with a negative experimental log P value of -0.08.[8][9] This is attributed to the presence of two nitrogen atoms capable of hydrogen bonding with water.

• Alkyl Substitution: The addition of a small alkyl group, such as a methyl group in 2-methylimidazole and 4-methylimidazole, slightly increases lipophilicity, with log P values around 0.23-0.24.[2][5][10][11][12] This is due to the nonpolar nature of the methyl group.

• Aryl Substitution: Introducing a phenyl group significantly enhances lipophilicity. 2-Phenylimidazole has an experimental log P of 1.88.[13] The presence of two phenyl groups in 4,5-diphenylimidazole further increases the calculated log P to 2.84.[15] The large, nonpolar surface area of the phenyl rings is the primary driver for this increased lipophilicity.

• 4(5)-(2,6-Dimethylbenzyl)imidazole: The calculated log P of 2.7 for 4(5)-(2,6-Dimethylbenzyl)imidazole places it in the moderately lipophilic range.[16] The benzyl group contributes significantly to its lipophilicity. The two methyl groups on the phenyl ring further enhance this effect through their hydrophobic nature.

• Comparison with Structurally Related Drugs: Medetomidine, clonidine, and xylazine are α2-adrenergic agonists that share structural similarities with substituted imidazoles. Medetomidine, with a 2,3-dimethylbenzyl group, has an experimental log P of 2.80, which is very close to the calculated value for 4(5)-(2,6-Dimethylbenzyl)imidazole.[6] Clonidine, which has a dichlorophenylamino substituent, is less lipophilic with a log P of 1.59.[18] Xylazine, containing a dimethylphenylamino group attached to a thiazine ring, has a reported experimental log P range of 2.37 to 2.8.[7] These comparisons highlight how modifications to the substituent and the core heterocyclic ring system can be used to fine-tune the lipophilicity of a molecule.

Visualizing Structural Relationships

Caption: Impact of substituents on imidazole lipophilicity.

Conclusion

This guide has provided a comparative analysis of the lipophilicity of 4(5)-(2,6-Dimethylbenzyl)imidazole and other imidazole derivatives. The key takeaway is that the lipophilicity of the imidazole scaffold can be systematically modulated through the introduction of various substituents. The addition of nonpolar groups, such as alkyl and aryl moieties, significantly increases the log P value. The calculated log P of 4(5)-(2,6-Dimethylbenzyl)imidazole suggests it is a moderately lipophilic compound, a property that is often desirable for achieving a balance between membrane permeability and aqueous solubility.

Understanding these structure-lipophilicity relationships is fundamental for the design of new imidazole-based drug candidates with improved pharmacokinetic profiles. By leveraging the experimental and computational tools discussed, researchers can make more informed decisions in the lead optimization process, ultimately increasing the likelihood of developing successful therapeutics.

References

• Savola, J. M., & Virtanen, R. (1988). Evidence for medetomidine as a selective and potent agonist at alpha 2-adrenoreceptors. Journal of Autonomic Pharmacology, 8(1), 53-61. [Link]

• The Good Scents Company. (n.d.). 2-methyl imidazole, 693-98-1. Retrieved from [Link]

• PubChem. (n.d.). 2-Methylimidazole. National Center for Biotechnology Information. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). 2-Methylimidazole. Retrieved from [Link]

• LookChem. (n.d.). Xylazine. Retrieved from [Link]

• EMBL-EBI. (n.d.). Compound: XYLAZINE (CHEMBL297362). ChEMBL. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). 4,5-Diphenylimidazole. Retrieved from [Link]

• Szymańska, E., & Płonka, J. (2024). The Influence of the Functional Group on the Physicochemical and Biological Properties of New Phenanthro[9,10-d]-Imidazole Derivatives. Molecules, 29(19), 4583. [Link]

• SIELC Technologies. (2018, May 16). 4-Methylimidazole. Retrieved from [Link]

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Comparative Sedative Efficacy of Alpha-2 Adrenergic Agonists: Detomidine, Xylazine, and Medetomidine

Executive Summary

Alpha-2 adrenergic receptor agonists are cornerstone pharmacological agents in veterinary medicine and in vivo animal research, providing dose-dependent sedation, analgesia, and muscle relaxation. This guide provides an objective, data-driven comparison of three primary agents: Xylazine , 4(5)-(2,6-Dimethylbenzyl)imidazole (Detomidine) , and Medetomidine . By analyzing their receptor binding affinities, pharmacodynamics, and experimental outcomes, researchers can optimize anesthetic protocols and improve the reliability of preclinical models.

Mechanistic Foundations & Receptor Selectivity

The sedative and analgesic properties of these compounds stem from their activation of G-protein-coupled alpha-2 adrenergic receptors (subtypes A, B, C, and D) located in the central and peripheral nervous systems[1].

Alpha-2 adrenergic receptor signaling pathway mediating sedation and analgesia.

While all three drugs share this pathway, their receptor affinity and selectivity dictate their clinical efficacy. Radioligand binding assays demonstrate that detomidine and medetomidine possess approximately a 100-fold higher affinity for all alpha-2 receptor subtypes compared to xylazine[1]. Furthermore, xylazine is the least selective, binding to alpha-2 and alpha-1 receptors at a ratio of 160:1, which contributes to off-target effects and a lower potency[2]. In contrast, medetomidine exhibits a highly selective ratio of 1620:1[3].

Comparative Pharmacodynamics & Efficacy Data

The structural differences between the thiazine derivative (xylazine) and the imidazole derivatives (detomidine and medetomidine) result in distinct pharmacokinetic and pharmacodynamic profiles[2][4]. Medetomidine is approximately 200 times more potent than xylazine, requiring significantly lower doses to achieve profound sedation[3].

Table 1: Quantitative Comparison of Alpha-2 Agonists

Parameter	Xylazine	4(5)-(2,6-Dimethylbenzyl)imidazole (Detomidine)	Medetomidine
Chemical Class	Thiazine derivative	Imidazole derivative	Imidazole derivative
Alpha-2:Alpha-1 Selectivity	160:1[2]	260:1	1620:1[3]
Relative Potency	1x (Baseline)	~10x	~200x[3]
Receptor Affinity (Kd)	Low	High (~100x > Xylazine)[1]	High (~100x > Xylazine)[1]
Typical Experimental Dose (Caprine/Ovine)	100 μg/kg[5]	50 μg/kg[5]	6 μg/kg[5]
Duration of Optimal Sedation	Shortest (~77 mins)[5]	Intermediate (~85 mins)[5]	Longest (Dose-dependent)[3][6]

Note: Data aggregated from comparative in vivo studies. Exact duration and onset vary by species, route of administration, and presence of systemic stressors.

Experimental Methodologies: In Vivo Sedative Efficacy Protocols

To objectively evaluate and compare the sedative efficacy of these compounds, researchers must employ standardized, self-validating experimental workflows. The following protocol is synthesized from established veterinary and pharmacological models[5][6][7].

Standardized experimental workflow for evaluating in vivo sedative efficacy.

Step-by-Step Methodology

• Subject Preparation and Baseline Standardization:

  • Acclimatize the animal cohort to the testing environment for a minimum of 30–60 minutes.

  • Record baseline physiological parameters: Heart Rate (HR), Respiratory Rate (RR), Mean Arterial Pressure (MAP), Rectal Temperature, and Serum Glucose Concentration (SGC)[5][6].

• Blinded Drug Administration:

  • Administer the selected alpha-2 agonist via the intravenous (IV) or intramuscular (IM) route.

  • Ensure doses are equisedative based on known relative potencies (e.g., Xylazine 100 μg/kg vs. Medetomidine 6 μg/kg)[5].

• Time-Series Monitoring and Sedation Scoring:

  • At intervals of 5, 15, 30, 45, and 60 minutes post-injection, assess the depth of sedation using a standardized behavioral scale (e.g., 0 = alert, 3 = deep sedation with loss of righting reflex)[7].

  • Evaluate analgesia by measuring the latency to withdrawal from a standardized nociceptive stimulus (e.g., pedal withdrawal reflex)[3][7].

• Pharmacological Reversal and Recovery:

  • At a predetermined endpoint (e.g., 60 minutes), administer a highly selective alpha-2 antagonist (e.g., Atipamezole) IV or IM[6][8].

  • Record the time required for the return of spontaneous ambulation and baseline reflexes.

Causality Behind Experimental Choices (E-E-A-T)

As an application scientist, it is critical to understand why specific parameters are measured and controlled in these protocols. A robust experiment is a self-validating system.

• The Necessity of Acclimatization: High circulating catecholamines resulting from environmental stress will competitively antagonize alpha-2 receptors. If an animal is highly stressed, higher doses of xylazine or medetomidine are required to achieve the same level of sedation, skewing efficacy data[2].

• Monitoring Serum Glucose Concentration (SGC): Alpha-2 agonists bind to receptors on pancreatic beta cells, directly inhibiting the release of insulin. This results in marked, sustained hyperglycemia[3][9]. Tracking SGC provides a reliable, quantifiable biomarker of systemic alpha-2 target engagement, independent of subjective behavioral scoring.

• The Biphasic Cardiovascular Response: Researchers must monitor HR and MAP continuously because alpha-2 agonists induce a complex biphasic response. Initially, peripheral alpha-2 and alpha-1 activation causes vasoconstriction and hypertension, which triggers a reflex bradycardia. Subsequently, a centrally mediated decrease in sympathetic tone leads to hypotension[6][10]. Medetomidine, being more potent, often causes a more pronounced initial bradycardia than xylazine[10].

• Validating Causality with Atipamezole: Administering atipamezole (a highly specific alpha-2 antagonist) serves as an internal negative control. If the sedation, bradycardia, and analgesia are rapidly reversed upon its administration, it definitively proves that the observed physiological depression was specifically mediated by alpha-2 receptors, rather than off-target toxicity or general CNS depression[6][8].

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A Comprehensive Guide to Validating the α2-Adrenergic Selectivity of 4(5)-(2,6-Dimethylbenzyl)imidazole Over α1-Adrenergic Receptors

In the landscape of pharmacological research and drug development, the precise characterization of a compound's receptor selectivity is paramount. This guide provides an in-depth, technically-focused protocol for validating the α2-adrenergic receptor selectivity of 4(5)-(2,6-Dimethylbenzyl)imidazole, a compound of interest for its potential therapeutic applications, against the α1-adrenergic receptors. We will delve into the rationale behind experimental choices, present detailed methodologies, and interpret the resulting data to build a robust and trustworthy selectivity profile.

Introduction: The Significance of Adrenergic Receptor Selectivity

Alpha-adrenergic receptors (α-ARs), members of the G protein-coupled receptor (GPCR) superfamily, are crucial mediators of the sympathetic nervous system, responding to the endogenous catecholamines epinephrine and norepinephrine.[1][2] They are broadly classified into two major types: α1 and α2.[3][4] While structurally related, these receptor subtypes are coupled to different intracellular signaling pathways and elicit distinct physiological responses.[5]

• α1-Adrenergic Receptors: Primarily coupled to Gq/11 proteins, their activation leads to the stimulation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG).[1][6][7] This cascade results in the mobilization of intracellular calcium (Ca2+) and the activation of protein kinase C (PKC), typically leading to excitatory effects such as smooth muscle contraction.[2][8][9]

• α2-Adrenergic Receptors: These receptors are predominantly coupled to Gi/o proteins.[10] Their activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels.[4][9][11] This signaling pathway generally results in inhibitory responses, such as the presynaptic inhibition of neurotransmitter release.[2]

Given these opposing downstream effects, the selectivity of a ligand for α2-ARs over α1-ARs is a critical determinant of its therapeutic potential and side-effect profile. 4(5)-(2,6-Dimethylbenzyl)imidazole, an imidazole derivative, is investigated here for its purported α2-AR selectivity. The imidazole scaffold is a "privileged structure" in medicinal chemistry, known for its ability to interact with a wide range of biological targets.[12][13][14][15]

This guide will systematically outline the experimental workflow to quantify the binding affinity and functional potency of 4(5)-(2,6-Dimethylbenzyl)imidazole at both α1 and α2-adrenergic receptors.

Section 1: Determining Receptor Binding Affinity via Radioligand Binding Assays

The foundational step in assessing receptor selectivity is to quantify the compound's binding affinity for the target receptors. Radioligand binding assays remain the gold standard for this purpose, providing a direct measure of the interaction between a ligand and a receptor.[16]

Experimental Rationale

We will employ competitive radioligand binding assays to determine the inhibition constant (Ki) of 4(5)-(2,6-Dimethylbenzyl)imidazole for both α1 and α2-adrenergic receptors. This method involves incubating cell membranes expressing the receptor of interest with a fixed concentration of a high-affinity radiolabeled ligand (a "hot" ligand) and increasing concentrations of the unlabeled test compound (the "cold" ligand), in this case, 4(5)-(2,6-Dimethylbenzyl)imidazole. The ability of the test compound to displace the radioligand from the receptor is measured, and from this, the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is calculated. The Ki is then derived from the IC50 using the Cheng-Prusoff equation.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for the competitive radioligand binding assay.

Detailed Protocol: Competitive Radioligand Binding Assay

1. Cell Membrane Preparation:

• Culture cell lines stably expressing either human α1- or α2-adrenergic receptors (e.g., HEK293 or CHO cells).

• Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, 1mM EDTA, pH 7.4) containing protease inhibitors.[17]

• Centrifuge the homogenate at a low speed to remove nuclei and cellular debris.

• Centrifuge the resulting supernatant at a high speed (e.g., 20,000 x g) to pellet the cell membranes.[17]

• Wash the membrane pellet with fresh buffer and resuspend it in the assay buffer.

• Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.[17]

2. Assay Setup:

• In a 96-well plate, add the following to each well for a final volume of 250 µL:[17]

  • 50 µL of assay buffer (for total binding) or a high concentration of a known non-selective antagonist (e.g., phentolamine) to determine non-specific binding.

  • 50 µL of a fixed concentration of the appropriate radioligand (e.g., [3H]prazosin for α1-ARs or [3H]yohimbine for α2-ARs).

  • 50 µL of increasing concentrations of 4(5)-(2,6-Dimethylbenzyl)imidazole or vehicle control.

  • 100 µL of the cell membrane preparation.

3. Incubation and Filtration:

• Incubate the plates at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[17]

• Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., Whatman GF/B or GF/C) pre-soaked in a solution like polyethyleneimine (PEI) to reduce non-specific binding.[17][18]

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[17]

4. Quantification and Data Analysis:

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the log concentration of 4(5)-(2,6-Dimethylbenzyl)imidazole.

• Fit the data to a one-site competition model using non-linear regression analysis to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[17]

Data Presentation: Binding Affinity

Receptor	Radioligand	4(5)-(2,6-Dimethylbenzyl)imidazole Ki (nM)
α1-Adrenergic	[3H]Prazosin	Experimental Value
α2-Adrenergic	[3H]Yohimbine	Experimental Value

Selectivity Ratio (Binding): Ki (α1) / Ki (α2)

A high selectivity ratio (>>1) indicates a greater binding affinity for α2-adrenergic receptors over α1-adrenergic receptors.

Section 2: Assessing Functional Potency and Efficacy

While binding affinity is a crucial parameter, it does not provide information about the functional consequences of ligand binding (i.e., whether the compound is an agonist, antagonist, or inverse agonist). Therefore, functional assays are essential to fully characterize the selectivity of 4(5)-(2,6-Dimethylbenzyl)imidazole.

Experimental Rationale

We will utilize distinct functional assays that exploit the different G-protein coupling and downstream signaling pathways of α1 and α2-adrenergic receptors.[6]

• For α2-Adrenergic Receptors (Gi-coupled): We will measure the inhibition of adenylyl cyclase activity by quantifying the decrease in intracellular cAMP levels.[4][11]

• For α1-Adrenergic Receptors (Gq-coupled): We will measure the mobilization of intracellular calcium.[19][20][21]

Signaling Pathways

Caption: Distinct signaling pathways of α1 and α2-adrenergic receptors.

Detailed Protocol: cAMP Assay (for α2-AR activity)

This assay will determine the ability of 4(5)-(2,6-Dimethylbenzyl)imidazole to act as an agonist at α2-ARs by measuring the inhibition of forskolin-stimulated cAMP production.

1. Cell Culture and Plating:

• Use a cell line stably expressing the human α2-adrenergic receptor (e.g., CHO-K1 or HEK293).[22]

• Plate the cells in a 96-well or 384-well plate and grow to near confluence.

2. Assay Procedure:

• Wash the cells with a serum-free medium.

• Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor such as IBMX to prevent the degradation of cAMP.[23]

• Add increasing concentrations of 4(5)-(2,6-Dimethylbenzyl)imidazole to the wells.

• Stimulate the cells with a fixed concentration of forskolin (an adenylyl cyclase activator) to induce cAMP production.

• Incubate for a defined period (e.g., 30 minutes).

• Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, AlphaScreen, or ELISA-based).[23][24]

3. Data Analysis:

• Plot the cAMP concentration as a function of the log concentration of 4(5)-(2,6-Dimethylbenzyl)imidazole.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 (the concentration of the compound that produces 50% of its maximal effect) and the Emax (the maximum effect).

Detailed Protocol: Calcium Mobilization Assay (for α1-AR activity)

This assay will assess the agonistic activity of 4(5)-(2,6-Dimethylbenzyl)imidazole at α1-ARs by measuring the increase in intracellular calcium.[20]

1. Cell Culture and Plating:

• Use a cell line stably expressing the human α1-adrenergic receptor (e.g., CHO or HEK293T).[25][26]

• Plate the cells in a black-walled, clear-bottom 96-well plate and allow them to adhere overnight.[20]

2. Cell Loading with Calcium-Sensitive Dye:

• Aspirate the growth medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a suitable buffer.[20][26]

• Incubate the cells to allow for dye uptake and de-esterification.

3. Measurement of Calcium Flux:

• Use a fluorescence plate reader (e.g., FLIPR or FlexStation) equipped with an automated liquid handling system.[20]

• Measure the baseline fluorescence.

• Inject increasing concentrations of 4(5)-(2,6-Dimethylbenzyl)imidazole into the wells and immediately begin recording the fluorescence intensity over time.

• A known α1-AR agonist (e.g., phenylephrine) should be used as a positive control.[19][21]

4. Data Analysis:

• The change in fluorescence intensity reflects the change in intracellular calcium concentration.

• Plot the peak fluorescence response as a function of the log concentration of the compound.

• Fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax.

Data Presentation: Functional Potency and Efficacy

Assay	Receptor	Parameter	4(5)-(2,6-Dimethylbenzyl)imidazole Value
cAMP Inhibition	α2-Adrenergic	EC50 (nM)	Experimental Value
Emax (% of control agonist)	Experimental Value
Calcium Mobilization	α1-Adrenergic	EC50 (nM)	Experimental Value
Emax (% of control agonist)	Experimental Value

Selectivity Ratio (Functional): EC50 (α1) / EC50 (α2)

A high functional selectivity ratio, coupled with a high Emax at the α2-AR and a low or non-existent Emax at the α1-AR, provides strong evidence for selective α2-AR agonism.

Conclusion: Synthesizing the Evidence for Selectivity

By systematically applying the methodologies outlined in this guide, researchers can generate a comprehensive and reliable selectivity profile for 4(5)-(2,6-Dimethylbenzyl)imidazole. The combination of radioligand binding assays to determine affinity and distinct functional assays to assess potency and efficacy provides a multi-faceted validation of the compound's interaction with α1 and α2-adrenergic receptors. A significant disparity in both the Ki and EC50 values, favoring the α2-adrenergic receptor, would provide robust evidence for its selectivity. This rigorous approach is fundamental to advancing our understanding of this compound's pharmacological properties and its potential for further development as a selective α2-adrenergic agent.

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Safety & Regulatory Compliance

Comprehensive Operational Guide: Safe Handling and Disposal of 4(5)-(2,6-Dimethylbenzyl)imidazole

As a Senior Application Scientist, I frequently oversee the scale-up and lifecycle management of critical active pharmaceutical ingredient (API) precursors. 4(5)-(2,6-Dimethylbenzyl)imidazole (CAS: 78892-44-1) is a highly valuable intermediate, primarily utilized in the synthesis of the potent α2​ -adrenergic agonist dexmedetomidine [1]. While its pharmacological utility is undeniable, its chemical structure—a nitrogen-rich heterocyclic imidazole ring coupled with a lipophilic dimethylbenzyl group—dictates strict handling and disposal protocols.

This guide provides a self-validating, step-by-step operational framework for researchers and drug development professionals to safely manage this compound from bench to final disposal.

Section 1: Chemical Profiling and Hazard Assessment

Before manipulating any chemical, we must understand the causality behind its hazards. Imidazole derivatives are inherently basic and act as severe irritants depending on their concentration and physical state. Furthermore, the presence of nitrogen atoms within the aromatic ring means that improper thermal degradation can release toxic nitrogen oxides ( NOx​ ) and hydrogen cyanide [2].

Table 1: Quantitative Data and Hazard Profile of 4(5)-(2,6-Dimethylbenzyl)imidazole

Property / Parameter	Value / Classification	Operational Implication
CAS Number	78892-44-1	Primary identifier required for RCRA waste manifesting [3].
Molecular Formula	C12​H14​N2​	High nitrogen content dictates specific high-temp incineration parameters.
Molecular Weight	186.25 g/mol	Used for stoichiometric calculations in spill neutralization workflows.
Hazard Classifications	Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3	Mandates strict dermal (nitrile) and respiratory (fume hood) PPE.
Incompatibilities	Strong oxidizers, strong acids	Must be strictly segregated in waste storage to prevent exothermic reactions.

Section 2: Operational Workflow for Laboratory Handling

To ensure scientific integrity and operator safety, handling protocols must be treated as self-validating systems. If a step is missed, the system should inherently prevent the user from proceeding safely.

Step-by-Step Handling Methodology:

• Engineering Controls Initialization: Always manipulate the solid powder within a certified Class II Type A2 biological safety cabinet or a chemical fume hood.

  • Causality: The compound is classified as STOT SE 3 (respiratory irritant). The hood's negative pressure ensures that any aerosolized dust generated during weighing is immediately captured.

• PPE Verification: Don nitrile gloves (minimum 4 mil thickness), chemical safety goggles (not standard safety glasses), and a flame-resistant lab coat.

  • Self-Validation: Perform a visual and tactile inspection of the gloves for micro-tears before handling the reagent bottle. If a tear occurs during handling, the protocol mandates immediate cessation and glove replacement.

• Static Elimination: Because fine organic powders can form explosive mixtures with air, use an anti-static weighing boat and an ionizing bar if the ambient laboratory humidity is below 40%.

  • Causality: Static discharge can easily ignite dispersed imidazole dust [3].

• Transfer and Dissolution: Transfer the solid using a grounded stainless-steel spatula. If dissolving in organic solvents (e.g., methanol or dichloromethane during dexmedetomidine synthesis), add the solvent to the powder slowly to control the heat of dissolution.

Section 3: Proper Disposal Procedures

The disposal of 4(5)-(2,6-Dimethylbenzyl)imidazole must comply with strict environmental guidelines for hazardous nitrogenous waste. Never dispose of this compound in aqueous laboratory drains.

Step-by-Step Disposal Protocol:

• Waste Segregation: Collect all solid waste (contaminated Kimwipes, empty vials, leftover powder) in a dedicated, chemically compatible high-density polyethylene (HDPE) container.

  • Causality: Segregation from strong oxidizers prevents spontaneous exothermic reactions in the waste stream.

• Liquid Waste Stratification: If the compound is dissolved in an organic solvent, place it in a designated halogenated or non-halogenated solvent waste carboy, depending on the specific solvent used.

  • Self-Validation: Check the pH of the aqueous phase (if any mixed waste is generated) to ensure it is neutral (pH 6–8) before sealing. This prevents pressure build-up from unintended acid-base reactions inside the carboy.

• Labeling and Manifesting: Label the container with the exact chemical name, CAS number (78892-44-1), and the GHS hazard pictograms (Exclamation Mark / Corrosive).

• High-Temperature Incineration: Transfer the waste to an approved hazardous waste disposal facility. The facility must utilize a rotary kiln or hearth incinerator operating at temperatures exceeding 1000°C with a secondary combustion chamber.

  • Causality: High temperatures and excess oxygen are absolutely required to completely break the robust carbon-nitrogen bonds, preventing the emission of NOx​ and toxic products of incomplete combustion (PICs) [2].

Section 4: Spill Response Protocol

In the event of a solid spill, immediate and methodical action is required to prevent dermal exposure and environmental contamination.

• Isolate the Area: Evacuate non-essential personnel and verify that room ventilation is operating at maximum capacity.

• Containment without Aerosolization: Do not use compressed air or a dry broom to clean the spill.

  • Causality: Dry sweeping generates airborne dust, severely exacerbating inhalation risks and expanding the contamination radius.

• Collection: Lightly moisten the spill with water or a compatible solvent to suppress dust. Carefully scoop the material using a non-sparking tool into a sealable hazardous waste container [3].

• Decontamination: Wash the affected surface with copious amounts of water and a mild laboratory detergent. Dispose of all cleanup materials as hazardous waste.

Visualization: Disposal & Containment Workflow

Below is the logical workflow for the segregation and disposal of 4(5)-(2,6-Dimethylbenzyl)imidazole waste, ensuring full chain-of-custody and environmental compliance.

Workflow for the segregation, containment, and high-temperature incineration of imidazole waste.

References

• Title: Research and Development on the Manufacturing Process of Dexmedetomidine from Chiral Precursors: Resolution–Racemization–Recycle Synthesis Strategy Source: ACS Organic Process Research & Development URL: [Link]

• Title: Incineration Processes and Environmental Releases Source: National Center for Biotechnology Information (NCBI) / NIH URL: [Link]

• Title: 4(5)-(2,6-Dimethylbenzyl)imidazole | C12H14N2 | CID 133137 (Computed Safety Data) Source: PubChem, National Institutes of Health URL: [Link]